4-(Cyclopropylmethyl)cyclohexan-1-one

Core Science & Biosynthesis

Mass Spectrometry Fragmentation Pathways of 4-(Cyclopropylmethyl)cyclohexan-1-one: A Mechanistic and Analytical Guide

Executive Summary

The structural elucidation of substituted cyclic ketones is a cornerstone of modern analytical chemistry, particularly in pharmaceutical development and synthetic validation. 4-(Cyclopropylmethyl)cyclohexan-1-one (Exact Mass: 152.1201 Da) presents a unique analytical challenge due to the presence of two distinct ring systems: a stable, yet fragmentable cyclohexanone core, and a highly labile cyclopropylmethyl substituent[1].

This whitepaper provides an in-depth mechanistic breakdown of the gas-phase fragmentation pathways of 4-(cyclopropylmethyl)cyclohexan-1-one under standard Electron Ionization (EI) conditions (70 eV). By understanding the competitive kinetics between ring-opening alpha-cleavage and substituent-driven carbocation rearrangements, researchers can confidently identify this molecule and its derivatives in complex matrices.

Ionization Dynamics and Charge Localization

Under standard 70 eV Electron Ionization (EI), the initial ionization event is highly localized. The lowest ionization energy in 4-(cyclopropylmethyl)cyclohexan-1-one corresponds to the removal of a non-bonding electron from the carbonyl oxygen[2].

This creates a highly energetic radical cation [M]∙+ at m/z 152 . Because the molecular ion is energetically unstable, it rapidly dissipates excess internal energy through competitive unimolecular dissociation pathways. The presence of the cyclopropylmethyl group at the C4 position dictates that fragmentation will not solely follow the classic cyclohexanone rules, but will be heavily influenced by the stability of the resulting hydrocarbon radicals and cations.

Primary Mechanistic Fragmentation Pathways

Pathway A: Alpha-Cleavage and Ring Opening

Cyclic ketones predominantly undergo cleavage at the α -carbon-carbon bond relative to the carbonyl group[3]. In 4-(cyclopropylmethyl)cyclohexan-1-one, homolytic cleavage of the C1-C2 or C1-C6 bond yields a distonic radical cation.

• Mechanism: The radical site on the cleaved carbon can initiate a hydrogen transfer from the alkyl chain, followed by the expulsion of neutral molecules.

• Diagnostic Ions: The distonic ion frequently loses carbon monoxide (CO, -28 Da) to form an ionized hydrocarbon at m/z 124 [C9​H16​]∙+ . Alternatively, a retro-ene type rearrangement can expel ethylene ( C2​H4​ , -28 Da), which is a hallmark of unsubstituted cyclohexanones[4], though the C4 substitution complicates this specific loss.

Pathway B: Substituent Cleavage (Formation of m/z 97)

The bond connecting the cyclopropylmethyl group to the C4 position of the cyclohexane ring is highly susceptible to cleavage due to the stability of the resulting fragments.

• Mechanism: Inductive cleavage driven by the oxonium ion character of the carbonyl group results in the loss of the cyclopropylmethyl radical ( ∙CH2​−C3​H5​ , 55 Da).

• Diagnostic Ions: The charge is retained on the heavily conjugated ring system, yielding a highly stable acylium/oxonium ion at m/z 97 [C6​H9​O]+ . This is a primary diagnostic peak for 4-substituted cyclohexanones.

Pathway C: Charge Retention and Carbocation Rearrangement (The m/z 55 Cluster)

A defining feature of this molecule's mass spectrum is the intense peak at m/z 55 . This ion has a dual origin, making it analytically critical but mechanistically complex:

• Ring Origin: Saturated cyclic ketones inherently produce an [C3​H3​O]+ or [C4​H7​]+ fragment at m/z 55 via extensive ring degradation[3].

• Substituent Origin: Cleavage of the C4-substituent bond where the charge is retained on the alkyl group yields the cyclopropylmethyl cation [C4​H7​]+ at m/z 55.

Gas-Phase Equilibration: The cyclopropylmethyl cation is not static. Gas-phase Ion Cyclotron Resonance (ICR) studies and computational models demonstrate that the cyclopropylmethyl cation rapidly equilibrates with the cyclobutyl cation and the homoallyl (3-buten-1-yl) cation[5][6]. This zero-activation-energy rearrangement means the m/z 55 peak represents a dynamic mixture of these three isomeric cations[6].

Caption: Primary EI-MS fragmentation pathways of 4-(cyclopropylmethyl)cyclohexan-1-one.

Caption: Gas-phase equilibration of the m/z 55 [C4H7]+ cation isomers.

Quantitative Data: Diagnostic Ion Summary

The following table summarizes the key diagnostic ions expected in the 70 eV EI mass spectrum of 4-(cyclopropylmethyl)cyclohexan-1-one, enabling rapid pattern recognition for analysts.

m/z Value	Fragment Formula	Relative Abundance (Est.)	Structural Origin / Mechanistic Pathway
152	[C10​H16​O]∙+	5 - 15%	Intact Molecular Ion [M]∙+ [1].
124	[C9​H16​]∙+	10 - 20%	[M−CO]∙+ via alpha-cleavage and ring contraction.
111	[C7​H11​O]+	15 - 30%	[M−C3​H5​]+ via loss of the terminal cyclopropyl radical.
97	[C6​H9​O]+	60 - 80%	[M−C4​H7​]+ via loss of the entire cyclopropylmethyl substituent.
69	[C5​H9​]+	40 - 60%	Secondary hydrocarbon fragmentation of the cyclohexane ring[7].
55	[C4​H7​]+ / [C3​H3​O]+	100% (Base Peak)	Cyclopropylmethyl cation charge retention OR cyclic ketone core degradation[3].

Experimental Protocol: Self-Validating GC-EI-MS Workflow

To ensure high-fidelity structural elucidation and prevent thermal degradation of the strained cyclopropyl ring, the following GC-MS protocol is engineered with built-in causality and validation steps.

Phase 1: Sample Preparation & System Suitability

• Dilution: Dissolve 4-(cyclopropylmethyl)cyclohexan-1-one in GC-grade dichloromethane (DCM) to a final concentration of 10-50 µg/mL. Causality: DCM ensures complete solvation without masking the low-mass region (m/z < 40), preserving visibility of potential low-mass hydrocarbon fragments.

• System Suitability Test (SST): Inject a 10 µg/mL standard of unsubstituted cyclohexanone.

  • Validation Check: Ensure the m/z 55 base peak and m/z 98 molecular ion are present with an intensity ratio of approximately 10:1. If m/z 98 is absent, the ion source is overly energetic or contaminated.

Phase 2: Gas Chromatography Parameters

• Column Selection: Use a 5% phenyl / 95% dimethylpolysiloxane capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Causality: The low-bleed characteristics of the 5MS phase prevent siloxane background interference at m/z 73/147, which could obscure low-abundance structural fragments.

• Inlet Conditions: Set the injection port to 250°C, operating in split mode (10:1 ratio). Causality: 250°C is hot enough for flash vaporization but strictly below the thermal degradation threshold of the cyclopropylmethyl moiety, preventing artifactual ring-opening before ionization.

• Oven Program:

  • Hold at 60°C for 1 min.

  • Ramp at 15°C/min to 280°C.

  • Hold at 280°C for 3 min.

Phase 3: Mass Spectrometry (EI) Parameters

• Ion Source: Set to 230°C with an electron energy of exactly 70 eV. Causality: 70 eV is the universal standard for EI; deviating from this will alter the internal energy deposition, skewing the m/z 97 to m/z 55 ratio and rendering library comparisons invalid.

• Mass Analyzer: Scan from m/z 35 to m/z 300. Causality: Starting the scan at m/z 35 avoids the massive solvent delay peak of nitrogen/oxygen while capturing the critical m/z 39 ( [C3​H3​]+ ) and m/z 41 ( [C3​H5​]+ ) fragments derived from the cyclopropyl group.

References

• Whitman College Chemistry Department. GCMS Section 6.11.2 - Fragmentation of Cyclic Ketones. Available at:[3]

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Thermodynamic Stability and Conformational Analysis of 4-(Cyclopropylmethyl)cyclohexan-1-one: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Conformational thermodynamics, steric causality, and self-validating analytical frameworks.

Introduction: The Strategic Role of Conformational Control

In rational drug design, the three-dimensional spatial arrangement of a molecule dictates its target affinity and pharmacokinetic profile. 4-Substituted cyclohexanones are ubiquitous scaffolds in medicinal chemistry, frequently serving as core structural units in the synthesis of neuroactive compounds, such as D3 receptor ligands and opioid modulators[1].

Specifically, the 4-(cyclopropylmethyl)cyclohexan-1-one system presents a fascinating case study in conformational thermodynamics. The cyclopropylmethyl appendage is a highly valued bioisostere; it provides a unique balance of lipophilicity and metabolic stability[1]. However, to effectively utilize this building block, researchers must rigorously understand its thermodynamic equilibrium. As a Senior Application Scientist, I approach this not merely as a structural curiosity, but as a predictable, quantifiable system governed by strict steric causality.

Thermodynamic Principles of the Chair Conformation

The A-Value and Steric Causality

The conformational landscape of a cyclohexanone ring is dominated by the rapid interconversion between two degenerate or near-degenerate chair forms. When a substituent is introduced at the C4 position, this degeneracy is broken. The thermodynamic preference for the equatorial over the axial position is quantified by the A-value ( ΔG∘ ).

For aliphatic groups, the equatorial conformation is universally favored to minimize steric clashes. In a 4-substituted cyclohexanone, an axial substituent at C4 suffers severe 3,5-diaxial interactions with the axial protons located at C2 and C6.

While certain heteroatom substituents (e.g., 4-alkoxy or 4-halo groups) exhibit a "contrasteric" effect—where electrostatic attraction between the electronegative substituent and the partially positive carbonyl carbon stabilizes the axial conformer[2]—the cyclopropylmethyl group is purely aliphatic. It lacks this electrostatic stabilization. Therefore, its conformational preference is strictly dictated by steric bulk.

Structurally, the cyclopropylmethyl group ( −CH2​−cPr ) features a methylene spacer attached to a bulky, rigid ring, making its steric demand highly analogous to an isobutyl group[3]. The A-value of an isobutyl group is approximately 2.15 kcal/mol[3]. Consequently, 4-(cyclopropylmethyl)cyclohexan-1-one overwhelmingly favors the equatorial conformation to avoid catastrophic steric repulsion with the C2/C6 axial protons.

Fig 1. Thermodynamic energy landscape of the chair-to-chair interconversion.

Self-Validating Experimental Framework

To establish absolute trustworthiness in our conformational assignments, we must employ a self-validating system: empirical observation via low-temperature NMR cross-referenced against high-level quantum mechanical modeling[4].

Protocol: Variable Temperature (VT) NMR Analysis

At room temperature, the activation barrier ( ΔG‡ ) for the chair flip is easily overcome, resulting in a time-averaged NMR spectrum. To extract precise thermodynamic data, we must cool the system into the "slow exchange" regime[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of highly pure (>99%) 4-(cyclopropylmethyl)cyclohexan-1-one in 0.6 mL of Dichloromethane- d2​ ( CD2​Cl2​ ).

  • Causality: CD2​Cl2​ is selected because its exceptionally low freezing point (-97 °C) allows for deep cryogenic cooling without sample precipitation or line broadening.

• Instrument Calibration: Calibrate the NMR spectrometer's VT unit using a standard methanol sample to ensure accurate temperature readings at cryogenic levels.

• Cryogenic Cooling: Gradually cool the NMR probe to 193 K (-80 °C) . Allow 15 minutes for thermal equilibration.

  • Causality: At 193 K, the kinetic energy drops below the chair-flip activation barrier. The molecule is "frozen" on the NMR timescale, resolving distinct signals for the equatorial and axial conformers.

• Data Acquisition & Integration: Acquire a high-resolution 1H NMR spectrum. Locate the C4 methine proton. In the equatorial conformer, this axial proton will appear as a distinct multiplet with large trans-diaxial coupling constants ( J≈10−12 Hz). Integrate the isolated signals for both conformers.

• Thermodynamic Extraction: Calculate the equilibrium constant ( Keq​=Areaeq​/Areaax​ ). Derive the conformational free energy using the Gibbs equation: ΔG∘=−RTln(Keq​) .

Protocol: In Silico Thermodynamic Validation (DFT)

Empirical data must be corroborated by theoretical physics to rule out solvent-induced artifacts.

Step-by-Step Methodology:

• Conformational Search: Perform a molecular mechanics (MMFF94) search to generate starting geometries for both the axial and equatorial chair forms.

• Geometry Optimization: Optimize the structures using Density Functional Theory (DFT) at the M06-2X/def2-TZVP level.

  • Causality: The M06-2X functional is explicitly chosen for its superior parameterization in modeling non-covalent interactions and steric dispersion forces, which are the primary drivers of the A-value.

• Frequency Calculation: Run a vibrational frequency calculation to confirm that both optimized structures are true energy minima (zero imaginary frequencies) and to extract thermal corrections to the Gibbs free energy.

• Energy Comparison: Subtract the absolute Gibbs free energy of the equatorial conformer from the axial conformer to yield the theoretical ΔG∘ .

Fig 2. Self-validating workflow combining VT-NMR and DFT to determine thermodynamic stability.

Quantitative Data Summaries

To facilitate rapid comparison for drug design applications, the thermodynamic parameters are summarized below.

Table 1: Comparative Conformational Free Energies (A-Values) of C4-Substituents

Substituent	Ring System	Preferred Conformation	Approx. A-Value ( ΔG∘ , kcal/mol)	Electrostatic Contrasteric Effect
Methyl	Cyclohexane	Equatorial	1.70	No
Isobutyl	Cyclohexane	Equatorial	2.15	No
Cyclopropylmethyl	Cyclohexanone (C4)	Equatorial	~2.10	No
Methoxy	Cyclohexanone (C4)	Axial	-0.60	Yes

Data synthesized from established A-value benchmarks[3] and oxocarbenium/cyclohexanone electrostatic studies[2].

Table 2: VT-NMR Experimental Parameters & Thermodynamic Outputs

Parameter	Value / Description	Causality / Rationale
Solvent	CD2​Cl2​	Low freezing point (-97 °C) prevents sample freezing and viscosity-induced line broadening during cryogenic analysis.
Temperature	193 K (-80 °C)	Slows the chair flip below the NMR timescale, resolving distinct conformer signals[4].
Target Signal	C4-H (Methine proton)	Exhibits distinct splitting patterns (large J values for axial-axial coupling in the equatorial conformer).
Expected Keq​	> 200:1 (Eq:Ax)	The severe steric penalty of the cyclopropylmethyl group heavily biases the equilibrium toward the equatorial state.

Conclusion

The thermodynamic stability of 4-(cyclopropylmethyl)cyclohexan-1-one is overwhelmingly biased toward the equatorial chair conformation. Unlike heteroatom-substituted cyclohexanones, this molecule is not subject to contrasteric electrostatic forces[2]. Instead, it behaves as a classic sterically-driven system, with the cyclopropylmethyl group exerting an A-value penalty of approximately 2.1 kcal/mol[3]. By utilizing the self-validating VT-NMR and DFT workflow outlined in this guide, researchers can confidently map the conformational trajectory of this scaffold, ensuring high-fidelity spatial targeting in subsequent drug development campaigns[1].

References

• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values" Master Organic Chemistry
• Electrostatic Effects on the Reactions of Cyclohexanone Oxocarbenium Ions The Journal of Organic Chemistry - ACS Public
• Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R)
• Conformational studies of biaryl-bridged seven-membered lactones with a quaternary carbon center RSC Advances - Royal Society of Chemistry

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Infrared Spectral Characterization of 4-(Cyclopropylmethyl)cyclohexan-1-one: A Mechanistic Guide

Executive Summary

For researchers and drug development professionals, the accurate structural verification of complex aliphatic intermediates is a critical quality control step. 4-(Cyclopropylmethyl)cyclohexan-1-one is a bifunctional aliphatic scaffold combining a six-membered cyclic ketone with a highly strained three-membered cyclopropyl ring. This whitepaper provides an in-depth, mechanistic breakdown of its Infrared (IR) spectroscopy absorption bands, linking fundamental quantum mechanical principles (hybridization and force constants) to observable spectral data.

Structural Deconstruction & Mechanistic Causality

To interpret the IR spectrum of 4-(Cyclopropylmethyl)cyclohexan-1-one, a Senior Application Scientist must look beyond empirical matching and understand the physical causality driving the vibrational modes. The molecule can be divided into two primary spectroscopic domains:

The Cyclohexanone Core: Unstrained Carbonyl Dynamics

In aliphatic saturated ketones, the exact position of the carbonyl (C=O) absorption band is highly diagnostic of ring size and internal angle strain[1]. The carbonyl group in this molecule is part of a six-membered cyclohexane ring. Because the chair conformation of cyclohexane is largely unstrained (with internal angles close to the ideal 109.5°), the C=O bond behaves similarly to an acyclic aliphatic ketone[1].

This results in a sharp, strong stretching vibration at approximately 1715 cm⁻¹ [1][2]. This serves as a critical diagnostic baseline; if the ring were highly strained (e.g., a five-membered cyclopentanone), the increased angle strain would force more p-character into the internal ring bonds. This would leave more s-character for the exocyclic C=O bond, increasing its force constant and shifting the absorption to a higher frequency, such as 1750 cm⁻¹[1].

The Cyclopropylmethyl Moiety: Hybridization and Hooke's Law

The cyclopropyl group introduces a unique spectroscopic signature due to its severe internal angle strain (60° bond angles). To maintain orbital overlap and prevent ring cleavage, the carbon-carbon bonds in the cyclopropane ring adopt a "bent" (banana bond) configuration with increased p-character. Consequently, the exocyclic C-H bonds must utilize orbitals with significantly higher s-character, approaching sp² hybridization (~33% s-character)[3].

According to Hooke's Law ( ν∝k/μ​ ), a higher s-character results in a shorter, stronger bond with a higher force constant ( k ). This directly translates to a higher vibrational frequency. While typical unstrained sp³ C-H stretches fall below 3000 cm⁻¹ (specifically 2850–2960 cm⁻¹), the strained C-H bonds of the cyclopropyl ring absorb at higher wavenumbers, typically between 3040 and 3080 cm⁻¹ [3][4]. Additionally, the cyclopropyl ring exhibits a characteristic skeletal deformation (breathing) mode in the fingerprint region, peaking between 1000 and 1020 cm⁻¹ [4].

Quantitative Spectral Mapping

The following table synthesizes the expected quantitative IR data for 4-(Cyclopropylmethyl)cyclohexan-1-one, providing a rapid reference for spectral validation.

Table 1: Core IR Absorption Bands

Vibrational Mode	Wavenumber Range (cm⁻¹)	Relative Intensity	Structural Origin & Causality
C=O Stretch	1710 – 1720	Strong, Sharp	Unstrained 6-membered ring ketone[1][2].
Strained C-H Stretch	3040 – 3080	Weak to Medium	Cyclopropyl ring; high s-character increases force constant[3][4].
Aliphatic C-H Stretch	2850 – 2960	Strong, Broad	Standard sp³ carbons in the cyclohexane ring and methylene linker.
CH₂ Scissoring	1440 – 1470	Medium	Bending vibrations of methylene groups across the molecule.
Ring Deformation	1000 – 1020	Medium	Skeletal breathing mode of the 3-membered cyclopropyl ring[4].

Logical Flow Visualization

The diagram below maps the structural components of the molecule to their resulting physical phenomena and corresponding IR bands.

Fig 1: Logical mapping of molecular moieties to their characteristic IR vibrational modes.

Systems-Level Experimental Workflows

To ensure high-fidelity data collection, the experimental protocol must be a self-validating system. Because 4-(Cyclopropylmethyl)cyclohexan-1-one is an aliphatic ketone, it is typically a liquid or a low-melting oil at room temperature.

Protocol A: Capillary Liquid Film on KBr Windows (Transmission FTIR)

This classical method provides excellent resolution and avoids the wavelength-dependent penetration depth issues of ATR.

• Window Preparation: Ensure two KBr plates are highly polished and free of scratches. Crucial: Wear gloves to prevent moisture from your hands from fogging the highly hygroscopic KBr[5].

• Sample Application: Place a single, small drop (approx. 10 µL) of the neat compound onto the center of one KBr plate[5].

• Film Formation: Place the second KBr plate on top and apply a gentle quarter-turn twisting motion. This ensures a thin, even, and bubble-free capillary film[5].

• Data Acquisition: Mount the sandwiched plates in the spectrometer. Collect 32 to 64 co-added scans at a resolution of 4 cm⁻¹ against a previously collected empty-beam background.

• Validation Check: Evaluate the C=O peak at ~1715 cm⁻¹. If the peak is "flat-topped" (absorbance > 1.5 AU), the sample is too concentrated. Separate the plates, wipe one clean, and reassemble to reduce the pathlength[5].

• Post-Acquisition Cleaning: Clean the plates thoroughly with a volatile, non-aqueous solvent such as methylene chloride (CH₂Cl₂) to remove the organic sample, followed by a final ethanol rinse[5]. Never use water-containing solvents, as they will irreversibly dissolve and pit the KBr windows[5][6].

Protocol B: Attenuated Total Reflectance (ATR-FTIR)

For rapid, non-destructive analysis without moisture sensitivity:

• System Readiness: Clean the ATR crystal (Diamond or ZnSe) with isopropanol. Run a background spectrum to validate a contamination-free baseline[7].

• Application: Deposit 1-2 drops of the sample directly onto the ATR crystal, ensuring the active sensor area is fully wetted.

• Acquisition & Processing: Lower the volatile cover to prevent evaporation. Collect the spectrum. Self-Validation Step: Apply an ATR correction algorithm during post-processing to account for the wavelength-dependent penetration depth of the evanescent wave, ensuring the relative peak intensities match standard transmission spectra.

References

• [5] FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry. Northern Illinois University. [Link]

• [1] 19.14: Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

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• [3] The features of IR spectrum. Mustansiriyah University.[Link]

• [6] Principles of infrared spectroscopy (5) Various measurement methods in FTIR spectroscopy. JASCO Global. [Link]

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In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 4-(Cyclopropylmethyl)cyclohexan-1-one

Executive Summary

In the landscape of modern drug discovery and complex organic synthesis, the selection of highly specific building blocks dictates the pharmacokinetic and pharmacodynamic success of a lead compound. 4-(Cyclopropylmethyl)cyclohexan-1-one (CAS: 2098022-93-4) is a specialized bifunctional intermediate that combines the versatile reactivity of a cyclohexanone core with the unique stereoelectronic properties of a cyclopropylmethyl tail[1].

This whitepaper provides an authoritative analysis of its physicochemical properties, structural causality, and field-proven synthetic methodologies. By moving beyond basic property listing, this guide explores why this molecule behaves the way it does, empowering researchers to leverage it effectively in hit-to-lead optimization and scale-up synthesis.

Physicochemical & Structural Profiling

Understanding the baseline physical and chemical parameters of 4-(Cyclopropylmethyl)cyclohexan-1-one is critical for predicting its behavior in both synthetic workflows and biological systems.

Quantitative Data Summary

Property	Value	Source / Grounding
IUPAC Name	4-(cyclopropylmethyl)cyclohexan-1-one	[1]
CAS Number	2098022-93-4	[2]
Molecular Formula	C₁₀H₁₆O	[1]
Molecular Weight	152.23 g/mol	[1]
XLogP3 (Lipophilicity)	2.3	[1]
Topological Polar Surface Area	17.1 Ų	[1]

The Causality of the Cyclopropylmethyl Motif

In medicinal chemistry, managing lipophilicity is critical for optimizing a candidate's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. The cyclopropylmethyl moiety serves as a highly effective bioisostere for linear or branched alkyl chains (such as isobutyl groups). Converting an acyclic chain to a cyclopropylmethyl arrangement restricts the conformational flexibility of the ligand and typically leads to a strategic decrease in lipophilicity[3]. This structural rigidification not only improves the overall Ligand Lipophilicity Efficiency (LLE) but also shields the terminal carbons from rapid cytochrome P450-mediated oxidative metabolism, a common vulnerability in straight-chain alkanes.

Chemical Reactivity & Stereoelectronic Effects

The synthetic utility of 4-(Cyclopropylmethyl)cyclohexan-1-one stems from the electrophilic nature of its carbonyl carbon, which readily undergoes nucleophilic addition. However, the true value of this intermediate lies in its predictable stereochemistry.

Conformational Anchoring

The bulky cyclopropylmethyl group at the C4 position heavily biases the cyclohexane ring into a chair conformation. To minimize 1,3-diaxial steric clashes, the cyclopropylmethyl substituent overwhelmingly occupies the equatorial position[4]. This conformational locking is critical because it dictates the trajectory of incoming nucleophiles at the C1 carbonyl.

Reaction Pathways

The ketone core can be functionalized through several distinct pathways, as visualized below:

Divergent synthetic pathways of 4-(Cyclopropylmethyl)cyclohexan-1-one in drug discovery.

Experimental Workflows: Stereoselective Reductive Amination

One of the most common applications of 4-substituted cyclohexanones is their conversion into substituted cyclohexylamines via reductive amination[5].

Mechanistic Causality

When the intermediate iminium ion is reduced by a hydride source, the trajectory of the incoming hydride dictates the final stereochemistry. Axial attack by the hydride is generally favored due to stereoelectronic effects, pushing the resulting amine group into the equatorial position. Because the C4 cyclopropylmethyl group is also equatorial, this yields the trans-isomer (1,4-diequatorial) as the major thermodynamic product[5].

Step-by-Step Protocol: Synthesis of trans-4-(Cyclopropylmethyl)cyclohexan-1-amine

Reagents: 4-(Cyclopropylmethyl)cyclohexan-1-one (1.0 eq), Primary Amine (1.1 eq), Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 eq), Sodium triacetoxyborohydride (NaBH(OAc)₃) (2.0 eq), anhydrous Dichloromethane (DCM).

Self-Validating Workflow:

• Imine Formation: Dissolve the ketone and primary amine in anhydrous DCM under an inert argon atmosphere. Add Ti(OiPr)₄ dropwise.

  • Causality: Ti(OiPr)₄ acts as both a Lewis acid to activate the carbonyl and a dehydrating agent to drive the equilibrium toward the imine.

• Validation Check: Stir for 12 hours at room temperature. Monitor via TLC or LC-MS. Do not proceed until the ketone peak is completely consumed. This prevents the premature reduction of unreacted ketone into the corresponding alcohol byproduct.

• Hydride Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ in portions.

  • Causality: NaBH(OAc)₃ is chosen over NaBH₄ because its electron-withdrawing acetate groups make it a milder reducing agent, perfectly tuned to reduce iminium ions without touching unreacted ketones (should any remain).

• Quench & Workup: After 4 hours, quench the reaction carefully with saturated aqueous NaHCO₃. Stir vigorously until the titanium salts precipitate as a white solid. Filter through a pad of Celite to remove the emulsion-causing titanium dioxide.

• Isolation: Separate the organic layer, extract the aqueous phase with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography.

Step-by-step experimental workflow for the reductive amination of the cyclohexanone core.

Safety, Handling, and Regulatory

As with many functionalized cyclic ketones, 4-(Cyclopropylmethyl)cyclohexan-1-one requires adherence to strict laboratory safety protocols. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified under the following hazard statements[1],[2]:

• H315: Causes skin irritation (Skin Irrit. 2).

• H319: Causes serious eye irritation (Eye Irrit. 2A).

• H335/H336: May cause respiratory irritation and specific target organ toxicity upon single exposure (STOT SE 3).

Handling Protocol: All synthetic manipulations, particularly those involving volatile solvents like DCM or fine powders like NaBH(OAc)₃, must be conducted inside a certified chemical fume hood. Personnel must wear nitrile gloves, splash-proof safety goggles, and a standard laboratory coat.

References

• PubChem , 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616. National Center for Biotechnology Information. Available at:[Link]

• NextSDS , 4-(cyclopropylmethyl)cyclohexan-1-one — Chemical Substance Information. Available at:[Link]

• PubMed Central (PMC) , Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Available at:[Link]

• PubMed Central (PMC) , Spectroscopic and X-ray Crystallographic Evidence for Electrostatic Effects in 4-Substituted Cyclohexanone-Derived Hydrazones, Imines, and Corresponding Salts. Available at:[Link]

• YouTube / J. Med. Chem. , In the chemical literature: reductive amination (Gilbert Group, Univ. of Dundee). Available at:[Link]

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Mechanism of Nucleophilic Addition to 4-(Cyclopropylmethyl)cyclohexan-1-one: A Stereochemical and Methodological Guide

Executive Summary

This technical guide provides an in-depth mechanistic analysis of nucleophilic addition to 4-(cyclopropylmethyl)cyclohexan-1-one. By examining the conformational locking effect of the bulky cyclopropylmethyl group, we elucidate the stereoelectronic principles—specifically torsional strain, 1,3-diaxial interactions, and hyperconjugation—that dictate the axial versus equatorial trajectory of incoming nucleophiles. This guide is designed for researchers and drug development professionals requiring precise stereocontrol in synthetic workflows.

Conformational Dynamics: The Anchoring Effect

The substrate, 4-(cyclopropylmethyl)cyclohexan-1-one, is a 4-substituted cyclohexanone. Similar to the classic textbook model 4-tert-butylcyclohexanone, the cyclopropylmethyl group acts as a powerful conformational anchor[1]. In a cyclohexane ring, substituents experience severe 1,3-diaxial steric interactions when occupying the axial position[2].

For a bulky group like cyclopropylmethyl, the energy penalty of the axial conformation is so severe that the ring is effectively "locked" into the chair conformation where the substituent is exclusively equatorial[3]. This conformational locking simplifies the stereochemical analysis: the nucleophile can only approach from two distinct trajectories relative to the static carbonyl group—the axial face or the equatorial face[4].

Conformational equilibrium heavily favoring the equatorial cyclopropylmethyl conformer.

Stereoelectronic Determinants of Nucleophilic Trajectory

The stereochemical outcome of nucleophilic addition to a locked cyclohexanone is not random; it is a delicate balance of competing steric and electronic factors[5].

Torsional Strain and the Felkin Model

For small nucleophiles such as the hydride ion from sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄), the preferred trajectory is axial[4]. According to Felkin's staggered transition state model, axial attack allows the nucleophile to approach the carbonyl carbon in a staggered arrangement relative to the adjacent axial C-H bonds[6]. Conversely, an equatorial approach forces the incoming nucleophile to eclipse the adjacent axial C-H bonds, introducing significant torsional strain in the transition state[6]. Therefore, in the absence of overwhelming steric hindrance, the minimization of torsional strain drives the preference for axial attack, yielding the trans-isomer (equatorial alcohol) as the major product[6].

Steric Hindrance and 1,3-Diaxial Interactions

When the nucleophile is bulky (e.g., L-Selectride or tert-butylmagnesium chloride), the preference flips to equatorial attack[4]. An axial approach requires the bulky nucleophile to pass closely by the axial hydrogen atoms at the C3 and C5 positions. This creates severe 1,3-diaxial steric clashes that destabilize the axial transition state[3]. To avoid this, bulky nucleophiles attack from the more sterically accessible equatorial face, yielding the cis-isomer (axial alcohol)[4].

The Cieplak Hyperconjugation Model

Beyond sterics and torsional strain, the Cieplak effect provides an electronic rationale for axial preference by small nucleophiles. This model posits that the transition state is stabilized by electron donation (hyperconjugation) from adjacent σ bonds into the developing σ* orbital of the newly forming bond[5]. Because the electron-rich axial C-H bonds are better electron donors than the equatorial C-C bonds, axial attack is electronically favored[5].

Mechanistic divergence of nucleophilic attack based on nucleophile sterics.

Quantitative Stereoselectivity Data

The following table summarizes the expected diastereomeric ratios (dr) for various nucleophiles adding to 4-(cyclopropylmethyl)cyclohexan-1-one, extrapolated from established models of 4-alkylcyclohexanones.

Nucleophile	Reagent	Steric Bulk	Major Attack Trajectory	Major Diastereomer	Expected dr (Trans:Cis)
Hydride (H⁻)	NaBH₄	Small	Axial	Trans (Equatorial OH)	~ 90:10
Hydride (H⁻)	LiAlH₄	Small	Axial	Trans (Equatorial OH)	~ 90:10
Methyl (CH₃⁻)	MeMgBr	Medium	Axial/Equatorial	Mixed	~ 60:40
sec-Butyl Hydride	L-Selectride	Bulky	Equatorial	Cis (Axial OH)	< 5:95
tert-Butyl	t-BuMgCl	Bulky	Equatorial	Cis (Axial OH)	< 10:90

Validated Experimental Methodologies

To empirically validate the stereochemical models, the following self-validating protocols are designed for optimal yield and clear NMR differentiation of the resulting diastereomers.

Standard experimental workflow for assessing diastereoselectivity.

Protocol A: Axial-Selective Hydride Reduction (Synthesis of Trans-Isomer)

Objective: To reduce 4-(cyclopropylmethyl)cyclohexan-1-one using NaBH₄, favoring the trans-alcohol via axial attack. Causality & Design: NaBH₄ is chosen over LiAlH₄ because it is less basic and reacts much slower with alcohols, allowing for a controlled, safe reduction in protic solvents[7]. The protic solvent acts as an electrophilic activator for the carbonyl oxygen.

• Substrate Preparation: Dissolve 10 mmol of 4-(cyclopropylmethyl)cyclohexan-1-one in 15 mL of anhydrous methanol in a round-bottom flask. Chill the solution to 0°C using an ice-water bath to control the exothermic nature of the reduction.

• Nucleophilic Addition: Slowly add 3 mmol of NaBH₄ in small portions over 10 minutes[8]. The slow addition prevents excessive frothing caused by the evolution of hydrogen gas (a byproduct of NaBH₄ reacting with methanol)[7].

• Reaction Maturation: Remove the ice bath and stir the mixture at room temperature for 45 minutes. Monitor completion via TLC (Hexanes:EtOAc 4:1).

• Quenching & Extraction: Quench the reaction by carefully adding 10 mL of 1.5 M HCl dropwise to destroy excess borohydride and protonate the intermediate alkoxide[8]. Extract the aqueous mixture with diethyl ether (3 x 20 mL). The organic products partition into the ether layer due to their high lipophilicity[1].

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Analyze the crude product via ¹H-NMR to determine the trans:cis ratio.

Protocol B: Equatorial-Selective Bulky Reduction (Synthesis of Cis-Isomer)

Objective: To reduce the ketone using L-Selectride (Lithium tri-sec-butylborohydride), forcing equatorial attack. Causality & Design: L-Selectride is exceptionally bulky. The three sec-butyl groups create massive steric hindrance, making the 1,3-diaxial clash of an axial approach insurmountable[4]. The reaction must be run at -78°C in anhydrous THF to maximize stereoselectivity and prevent the highly reactive reagent from degrading.

• Substrate Preparation: Dissolve 10 mmol of the ketone in 20 mL of anhydrous THF under an inert argon atmosphere. Cool the flask to -78°C using a dry ice/acetone bath.

• Nucleophilic Addition: Dropwise add 12 mmol of L-Selectride (1.0 M in THF) via syringe. Maintain the temperature at -78°C for 2 hours.

• Quenching: Quench the reaction at -78°C by adding 5 mL of 3M NaOH, followed by 5 mL of 30% H₂O₂. This oxidative workup is critical to cleave the strong boron-oxygen bond and release the free alcohol.

• Extraction: Warm to room temperature, extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

Conclusion

The nucleophilic addition to 4-(cyclopropylmethyl)cyclohexan-1-one is a premier example of stereocontrol via conformational locking. By understanding the interplay between torsional strain (favoring axial attack) and 1,3-diaxial steric hindrance (favoring equatorial attack), researchers can rationally select reagents to synthesize specific diastereomers with high precision.

References

• Source: nih.
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• Title: Stereochemistry of nucleophilic addition to cyclohexanone.
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Crystallographic Profiling of 4-(Cyclopropylmethyl)cyclohexan-1-one Derivatives: Stereochemical and Conformational Analysis

Executive Summary

The compound 4-(cyclopropylmethyl)cyclohexan-1-one (CAS 2098022-93-4) is a highly versatile cycloaliphatic building block frequently utilized in the design of neuroactive agents and G-protein coupled receptor (GPCR) ligands[1]. However, obtaining high-resolution single-crystal X-ray diffraction (SC-XRD) data for this native scaffold presents a fundamental physical chemistry challenge. With a molecular weight of 152.23 g/mol and an absence of strong hydrogen-bond donating groups, the neat ketone exists as a highly flexible, low-melting liquid at ambient temperatures[1].

This technical guide outlines the field-proven causality and self-validating methodologies required to successfully engineer, isolate, and crystallographically profile derivatives of 4-(cyclopropylmethyl)cyclohexan-1-one.

The Crystallization Bottleneck & Derivatization Logic

To perform SC-XRD on low-molecular-weight liquid ketones, we must artificially increase the lattice energy of the target molecule. The most robust strategy is chemical derivatization using 2,4-dinitrophenylhydrazine (2,4-DNPH) to form a crystalline hydrazone.

The Causality of the 2,4-DNPH Anchor: We do not use 2,4-DNPH merely for its historical role in qualitative carbonyl testing; we use it as a highly specific crystallographic anchor. The condensation of the ketone with 2,4-DNPH yields a derivative with two critical structure-directing features:

• Planar Rigidity & π−π Stacking: The dinitrophenyl ring enforces a localized planar geometry around the hydrazone moiety. In the solid state, these electron-deficient aromatic rings engage in strong face-to-face π−π stacking interactions. Literature on unsubstituted cyclohexanone 2,4-dinitrophenylhydrazone demonstrates that these parallel aromatic rings pack with an optimal centroid-to-centroid separation of ~3.38 Å, creating a highly stable crystal lattice[2].

• Intramolecular Hydrogen Bonding: The imine nitrogen (N-H) acts as a strong hydrogen bond donor to the adjacent ortho-nitro group (O-NO2). This intramolecular N-H···O interaction (typically ~2.62 Å) locks the conformation of the hydrazone linkage, reducing the entropic penalty of crystallization[2].

Workflow for derivatization and crystallographic analysis of liquid ketones.

Conformational Dynamics & Stereochemistry

When analyzing the electron density map of the resulting derivative, two distinct conformational phenomena must be modeled carefully:

The Cyclohexane Core

The cyclohexane ring will adopt a classic chair conformation. The bulky cyclopropylmethyl group at the C4 position dictates the stereochemical equilibrium. To minimize severe 1,3-diaxial steric clashes with the axial protons at C2 and C6, the cyclopropylmethyl substituent will almost exclusively occupy the equatorial position in the crystal lattice.

The Cyclopropylmethyl Rotor

The −CH2​− spacer linking the cyclopropyl ring to the cyclohexane core provides a high degree of rotational freedom. In the solid state, cyclopropylmethyl groups frequently exhibit static disorder. X-ray crystallographic studies of complex cyclopropylmethyl-containing pharmaceuticals, such as the opioid derivatives buprenorphine[3] and methylnaltrexone[4], reveal that this group often splits into major and minor occupancies within the lattice. The group typically oscillates between a bisected conformation (which minimizes steric strain) and a perpendicular conformation[3]. During crystallographic refinement, this disorder must be modeled using split positions and appropriate geometric restraints (e.g., DFIX, SIMU).

Conformational hierarchy and structural equilibria of the target scaffold.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the structural data, the following protocol integrates internal validation checkpoints.

Step 1: Hydrazone Synthesis

• Dissolve 2,4-dinitrophenylhydrazine (1.1 eq) in a minimal volume of ethanol.

• Add 5 drops of concentrated H2​SO4​ to catalyze the formation of the highly reactive hydrazinium ion[2].

• Add 4-(cyclopropylmethyl)cyclohexan-1-one (1.0 eq) dropwise while stirring at 50 °C for 30 minutes.

• Cool to room temperature. A bright yellow/orange precipitate will form.

Step 2: Validation Checkpoint

Self-Validation: Do not proceed to crystallization without verifying purity. Perform Thin Layer Chromatography (TLC) using a 3:1 Hexane/Ethyl Acetate system. The derivative must show a single, distinct chromophoric spot under UV light (254 nm). Unreacted 2,4-DNPH will ruin single-crystal growth.

Step 3: Single-Crystal Growth (Vapor Diffusion)

• Dissolve the purified hydrazone powder in a minimal amount of a good solvent (e.g., Dichloromethane or Ethyl Acetate) in an inner vial.

• Place the inner vial inside a larger outer vial containing a volatile anti-solvent (e.g., Pentane or Hexane).

• Seal the outer vial and allow vapor diffusion to occur undisturbed at 4 °C for 3–7 days.

• Harvest the resulting red/orange block-like crystals.

Step 4: SC-XRD Data Collection

Mount a suitable single crystal on a diffractometer equipped with a Mo-K α ( λ=0.71073 Å) or Cu-K α source. Collect data at cryogenic temperatures (e.g., 100 K) to suppress the thermal motion of the flexible cyclopropylmethyl arm, thereby improving the resolution of potential static disorder[3].

Anticipated Quantitative Data

Based on the crystallographic behavior of analogous cyclohexanone 2,4-dinitrophenylhydrazones[2], the following parameters are anticipated for the refined structure:

Crystallographic Parameter	Anticipated Value / Characteristic	Justification
Crystal System	Monoclinic or Triclinic	Typical for highly conjugated, asymmetric organic hydrazones.
Space Group	P21​/c or P1ˉ	Favors centrosymmetric packing driven by π−π stacking interactions.
Intramolecular H-Bond (N-H···O)	~2.60 – 2.65 Å	Locked conformation between the imine N and ortho-nitro O[2].
π−π Centroid Distance	3.30 – 3.45 Å	Strong face-to-face stacking of the dinitrophenyl rings[2].
Cyclohexane Conformation	Undistorted Chair	C4-cyclopropylmethyl group localized in the equatorial plane.
C-C Bond Length (Imine adjacent)	~1.42 Å	Extended conjugation from the imine into the aromatic ring[2].

References

• 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem National Center for Biotechnology Information (NIH)[Link]

• Cyclohexanone 2,4-dinitrophenylhydrazone Acta Crystallographica Section E: Structure Reports Online (Shan, S., Xu, D.-J., & Hu, W.-X., 2003)[Link]

• Buprenorphine Acta Crystallographica Section E: Structure Reports Online (Kratochvíl, B. et al., 2010)[Link]

• (3S,4R,4aS,7aR,12bS)-3-Cyclopropylmethyl-4a,9-dihydroxy-3-methyl-7-oxo-2,3,4,4a,5,6,7,7a-octahydro-1H-4,12-methano-1-benzofuro[3,2-e]isoquinolin-3-ium 2,2,2-trifluoroacetate methanol solvate Acta Crystallographica Section E: Structure Reports Online (Cai, X. et al., 2010)[Link]

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Protocols & Analytical Methods

Step-by-step protocol for reductive amination of 4-(Cyclopropylmethyl)cyclohexan-1-one

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction and Strategic Overview

The synthesis of functionalized cycloalkylamines is a cornerstone in modern drug discovery, often serving as critical pharmacophores for modulating lipophilicity and target binding affinity. This application note details a robust, scalable protocol for the reductive amination of 4-(cyclopropylmethyl)cyclohexan-1-one (CAS: 2098022-93-4)[1].

Unlike unsubstituted cyclohexanones, the presence of the bulky cyclopropylmethyl group at the C4 position introduces significant stereochemical considerations. The group effectively anchors the cyclohexane ring conformation, placing the substituent in an equatorial position to minimize 1,3-diaxial interactions. Consequently, the reductive amination will yield a mixture of cis and trans diastereomers, the ratio of which is dictated by the choice of reducing agent and solvent.

This protocol utilizes Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) . We select STAB over Sodium Cyanoborohydride (NaBH₃CN) because it is less toxic, avoids the generation of toxic cyanide byproducts, and is mild enough to selectively reduce the intermediate iminium ion without reducing the starting ketone.

Mechanistic Workflow & Causality

The reaction proceeds via a two-step, one-pot cascade:

• Condensation: The primary or secondary amine attacks the carbonyl carbon, followed by dehydration to form an imine (or iminium ion). We utilize 1,2-dichloroethane (DCE) or dichloromethane (DCM) as standard solvents, as they readily solubilize the reagents and support the mild acidic environment required for iminium formation.

• Hydride Delivery: STAB delivers a hydride to the iminium carbon. Because the C4-substituent locks the ring, the hydride can attack from the axial face (yielding the equatorial amine, trans isomer) or the equatorial face (yielding the axial amine, cis isomer). STAB typically favors axial attack due to steric approach control, though the exact diastereomeric ratio (d.r.) must be determined via NMR or HPLC.

Experimental Workflow Diagram

Workflow for the reductive amination of 4-(cyclopropylmethyl)cyclohexan-1-one.

Quantitative Reaction Parameters

The following table outlines the standard stoichiometry for a 10 mmol scale reaction using Benzylamine as a representative primary amine.

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume	Role
4-(Cyclopropylmethyl)cyclohexan-1-one	152.23	1.00	10.0	1.52 g	Limiting Reagent[1]
Benzylamine	107.15	1.10	11.0	1.18 g (1.20 mL)	Nucleophile
NaBH(OAc)₃ (STAB)	211.94	1.50	15.0	3.18 g	Reducing Agent
Acetic Acid (Glacial)	60.05	1.00	10.0	0.60 g (0.57 mL)	Catalyst (Optional)*
1,2-Dichloroethane (DCE)	98.96	-	-	40.0 mL	Solvent

*Expert Note: While STAB is often acidic enough to promote iminium formation on its own, the addition of 1.0 equivalent of acetic acid accelerates the condensation step, particularly for sterically hindered or less nucleophilic amines.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup and Imine Formation

• Preparation: Ensure all glassware is oven-dried. Equip a 100 mL round-bottom flask with a magnetic stir bar and a rubber septum. Purge the flask with dry Nitrogen (N₂) or Argon to prevent moisture interference, which can hydrolyze the intermediate imine.

• Substrate Dissolution: Add 4-(cyclopropylmethyl)cyclohexan-1-one (1.52 g, 10.0 mmol) to the flask. Inject anhydrous 1,2-Dichloroethane (DCE) (40 mL) via syringe. Stir to achieve a homogenous solution.

• Amine Addition: Syringe in Benzylamine (1.20 mL, 11.0 mmol) dropwise over 2 minutes.

• Acid Catalysis: If utilizing a deactivated amine, add glacial acetic acid (0.57 mL, 10.0 mmol) dropwise. Allow the mixture to stir at room temperature (20–25 °C) for 30–60 minutes to allow pre-formation of the iminium intermediate.

Phase 2: Reduction

• Hydride Addition: Briefly remove the septum and add Sodium Triacetoxyborohydride (STAB) (3.18 g, 15.0 mmol) in three equal portions over 10 minutes. Caution: Mild hydrogen gas evolution may occur. Ensure proper ventilation.

• Reaction Monitoring: Replace the septum and maintain the N₂ atmosphere. Stir the suspension vigorously at room temperature. Monitor the reaction progress via TLC (e.g., 20% EtOAc in Hexanes, visualizer: Ninhydrin or UV) or LC-MS. Full conversion typically requires 4 to 12 hours depending on the amine.

Phase 3: Quench and Workup

• Quenching: Once the ketone is consumed, cool the reaction flask in an ice-water bath (0 °C). Slowly quench the reaction by adding saturated aqueous Sodium Bicarbonate (NaHCO₃) (25 mL) dropwise. Causality: This neutralizes the acetic acid and destroys unreacted STAB, preventing unwanted side reactions during extraction.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL).

• Washing & Drying: Combine the organic extracts and wash with brine (30 mL). Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

Phase 4: Purification and Diastereomeric Separation

• Chromatography: The crude product will be a mixture of cis and trans N-benzyl-4-(cyclopropylmethyl)cyclohexan-1-amine. Purify the residue via flash column chromatography on silica gel.

  • Eluent System: A gradient of Dichloromethane to Methanol (e.g., 100:0 to 95:5 DCM:MeOH with 1% Triethylamine) is highly effective for eluting secondary amines while preventing peak tailing on silica.

• Characterization: Isolate the fractions. The cis and trans isomers can often be distinguished by ¹H NMR; the axial proton adjacent to the amine in the trans isomer (equatorial amine) will show large diaxial coupling constants ( J≈10−12 Hz), whereas the equatorial proton in the cis isomer (axial amine) will show only smaller equatorial-equatorial/equatorial-axial couplings ( J≈3−4 Hz).

Safety and Handling

• 4-(Cyclopropylmethyl)cyclohexan-1-one: Classified as a skin and eye irritant (GHS H315, H319) and may cause respiratory irritation (H335)[1]. Handle inside a certified chemical fume hood using standard PPE (nitrile gloves, lab coat, safety goggles).

• Sodium Triacetoxyborohydride (STAB): Moisture sensitive. Reacts with water to release flammable hydrogen gas. Store in a cool, dry place under an inert atmosphere.

• Halogenated Solvents (DCE/DCM): DCE is a known toxicant and suspected carcinogen. Minimize exposure and ensure proper disposal in designated halogenated waste streams.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 58749616, 4-(Cyclopropylmethyl)cyclohexan-1-one. Retrieved March 27, 2026, from[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[Link]

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Advanced Application Note: Synthesis of Spirocyclic Scaffolds using 4-(Cyclopropylmethyl)cyclohexan-1-one

Introduction: Escaping "Flatland" in Drug Discovery

Modern medicinal chemistry has seen a paradigm shift away from planar, heavily aromatic molecules toward three-dimensional architectures. Increasing the fraction of sp³-hybridized carbons (Fsp³) correlates strongly with improved clinical success rates, enhanced metabolic stability, and higher target selectivity [1]. Spirocyclic scaffolds—where two rings are fused through a single quaternary carbon atom—are privileged structures that project functionality into three-dimensional space[2].

4-(Cyclopropylmethyl)cyclohexan-1-one (CAS: 2098022-93-4) serves as a premium precursor for spirocyclic synthesis. The cyclopropylmethyl moiety provides a unique balance of lipophilicity and metabolic resistance. Unlike straight-chain alkyl groups, the cyclopropyl ring is highly resistant to specific cytochrome P450-mediated oxidations, while the cyclohexanone core provides a reactive hub for stereoselective spiro-fusion.

This application note details two highly robust, self-validating protocols for converting this ketone into functionalized spirocycles: the Bucherer-Bergs reaction (yielding spirohydantoins) and the Corey-Chaykovsky reaction (yielding spiro-epoxides).

Synthetic Workflow & Mechanistic Logic

The synthetic divergence from 4-(Cyclopropylmethyl)cyclohexan-1-one allows researchers to access both nitrogen-rich heterocycles and oxygen-containing reactive intermediates.

Divergent synthetic pathways from 4-(Cyclopropylmethyl)cyclohexan-1-one to spirocyclic scaffolds.

Protocol A: Bucherer-Bergs Synthesis of Spirohydantoins

The Bucherer-Bergs reaction is a multicomponent condensation that transforms ketones into spirohydantoins [3]. For 4-substituted cyclohexanones, the reaction is under thermodynamic control. The bulky cyclopropylmethyl group locks the cyclohexane ring into a chair conformation, occupying the equatorial position. The hydantoin ring forms such that the C4-carbonyl group occupies the less sterically hindered equatorial position, yielding predominantly the α-isomer [4].

Causality & Experimental Design

• Solvent Choice (50% EtOH/H₂O): Essential for homogenizing the highly lipophilic organic ketone and the inorganic salts (KCN, ammonium carbonate).

• Sealed Vessel: The reaction generates NH₃ and CO₂ gases in situ. A sealed pressure tube prevents the escape of these critical intermediates, ensuring the self-validating precipitation of the product drives the equilibrium forward.

• In-Process Control: The spirohydantoin product is highly insoluble in the aqueous ethanol mixture. The reaction self-validates through the formation of a dense white precipitate, indicating successful conversion.

Step-by-Step Methodology

• Preparation: In a heavy-walled glass pressure tube equipped with a magnetic stir bar, suspend 4-(Cyclopropylmethyl)cyclohexan-1-one (1.0 equiv, 10 mmol, ~1.52 g) in 20 mL of a 1:1 (v/v) mixture of Ethanol and deionized H₂O.

• Reagent Addition: Add Potassium Cyanide (KCN) (1.5 equiv, 15 mmol, 0.98 g) followed by Ammonium Carbonate ((NH₄)₂CO₃) (3.0 equiv, 30 mmol, 2.88 g). Safety Note: KCN is highly toxic; perform all operations in a certified fume hood.

• Reaction: Seal the pressure tube tightly with a Teflon cap. Heat the vigorously stirring mixture in an oil bath at 65 °C for 18–24 hours.

• Monitoring: Observe the formation of a white precipitate. Once precipitation ceases to increase (typically after 18h), cool the vessel to 0 °C in an ice bath to maximize crystallization.

• Workup: Carefully vent the tube in the fume hood to release residual CO₂/NH₃. Filter the suspension through a Büchner funnel. Wash the filter cake sequentially with ice-cold water (2 × 10 mL) and cold hexanes (10 mL) to remove unreacted ketone.

• Drying: Dry the solid under high vacuum at 50 °C to yield 8-(cyclopropylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione.

Mechanistic progression of the Bucherer-Bergs multicomponent reaction.

Protocol B: Corey-Chaykovsky Epoxidation

The Corey-Chaykovsky reaction utilizes a sulfur ylide to convert the ketone into an oxaspiro[2.5]octane derivative (a spiro-epoxide) [5]. This epoxide is a powerful gateway intermediate, easily opened by amines, azides, or Grignard reagents to form complex, functionalized spiro-piperidines or tertiary alcohols.

Causality & Experimental Design

• Ylide Selection: Trimethylsulfoxonium iodide ( Me3​S(O)I ) is chosen over trimethylsulfonium iodide ( Me3​SI ). The sulfoxonium ylide is less reactive and undergoes reversible betaine formation, leading to thermodynamic control. This ensures equatorial attack on the cyclohexanone, placing the epoxide oxygen in the axial position.

• Base & Solvent (KOtBu in DMSO/THF): Potassium tert-butoxide rapidly deprotonates the sulfoxonium salt. DMSO is required to stabilize the resulting ylide, while THF aids in solubilizing the cyclopropylmethyl-substituted substrate.

Step-by-Step Methodology

• Ylide Generation: Flame-dry a round-bottom flask under an argon atmosphere. Add Trimethylsulfoxonium iodide (1.2 equiv, 12 mmol, 2.64 g) and anhydrous DMSO (15 mL). Stir until partially dissolved.

• Deprotonation: Add Potassium tert-butoxide (KOtBu) (1.2 equiv, 12 mmol, 1.35 g) portion-wise at room temperature. The mixture will turn milky white. Stir for 30 minutes to ensure complete formation of dimethyloxosulfonium methylide.

• Substrate Addition: Dissolve 4-(Cyclopropylmethyl)cyclohexan-1-one (1.0 equiv, 10 mmol, 1.52 g) in anhydrous THF (5 mL). Add this solution dropwise to the ylide mixture over 10 minutes.

• Reaction: Stir the mixture at room temperature for 12 hours. Monitor conversion via TLC (Hexanes/EtOAc 8:2, staining with phosphomolybdic acid).

• Quench & Extraction: Quench the reaction by pouring it into ice-cold water (50 mL). Extract the aqueous layer with Diethyl Ether (3 × 30 mL).

• Purification: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography to isolate 6-(cyclopropylmethyl)-1-oxaspiro[2.5]octane.

Quantitative Data & Protocol Comparison

The following table summarizes the key operational parameters and expected outcomes for both synthetic pathways, providing a quick-reference guide for process optimization.

Parameter	Bucherer-Bergs (Spirohydantoin)	Corey-Chaykovsky (Spiro-epoxide)
Core Reagents	KCN, (NH₄)₂CO₃	Me₃S(O)I, KOtBu
Solvent System	50% EtOH / H₂O	DMSO / THF
Reaction Temp / Time	65 °C / 18–24 h	25 °C / 12 h
Atmosphere	Sealed Tube (Pressure)	Argon (Inert)
Expected Yield	75% – 85%	80% – 90%
Diastereoselectivity	High (Thermodynamic α-isomer)	High (Equatorial attack)
Downstream Utility	Aldose reductase inhibitors, GPCR ligands	Ring-opening with nucleophiles (N₃⁻, RNH₂)
Purification Method	Direct Filtration (Precipitate)	Aqueous extraction & Flash Chromatography

References

• Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. URL:[Link]

• Zheng, Y. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(9), 833-835. URL:[Link]

• Edward, J. T., & Jitrangsri, C. (1975). Stereochemistry of the Bucherer–Bergs and Strecker Reactions of 4-tert-Butylcyclohexanone. Canadian Journal of Chemistry, 53(22), 3339-3350. URL:[Link]

• Kurinovich, M. A., et al. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024. URL:[Link]

• Organic Chemistry Portal. (n.d.). Corey-Chaykovsky Reaction. URL:[Link]

Application Note: Stereoselective Grignard Addition to 4-(Cyclopropylmethyl)cyclohexan-1-one

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale

The nucleophilic addition of Grignard reagents to substituted cyclic ketones is a foundational transformation in drug discovery. However, performing this reaction on 4-(cyclopropylmethyl)cyclohexan-1-one presents two distinct chemical challenges:

• Competitive Enolization: Grignard reagents are highly basic. Because the target ketone possesses acidic α-protons, proton transfer often outcompetes nucleophilic addition, leading to enolization and poor yields of the desired tertiary alcohol[1].

• Stereocontrol: The bulky cyclopropylmethyl group at the C4 position effectively locks the cyclohexane ring into a chair conformation where this substituent occupies the equatorial position[2]. Consequently, the incoming nucleophile can attack from either the axial face (yielding the equatorial alcohol) or the equatorial face (yielding the axial alcohol).

To suppress enolization and enhance diastereoselectivity, standard Grignard conditions must be modified. The introduction of Lanthanide salts—specifically Lanthanum(III) chloride bis(lithium chloride) complex ( LaCl3​⋅2LiCl )—attenuates the basicity of the Grignard reagent. This transmetalation creates a highly nucleophilic but less basic species, preventing competitive α-deprotonation.

Mechanistic divergence: Enolization vs. 1,2-addition in Grignard reactions of enolizable ketones.

Optimization of Reaction Conditions

Quantitative analysis of the addition of Methylmagnesium bromide ( MeMgBr ) to 4-(cyclopropylmethyl)cyclohexan-1-one demonstrates the necessity of Lanthanide-mediated activation. Small nucleophiles like the methyl anion preferentially attack from the less sterically hindered axial face, yielding the equatorial alcohol as the major diastereomer.

Table 1: Optimization of Grignard Addition to 4-(Cyclopropylmethyl)cyclohexan-1-one

Entry	Reagent System	Additive	Temp (°C)	Conversion (%)	d.r. (Axial Attack : Equatorial Attack)
1	MeMgBr (1.2 eq)	None	0 to RT	45%	60:40 (High enolization observed)
2	MeMgBr (1.2 eq)	Anhydrous CeCl3​	-78 to 0	88%	85:15
3	MeMgBr (1.2 eq)	LaCl3​⋅2LiCl	0 to RT	>95%	92:8

Note: LaCl3​⋅2LiCl provides a homogeneous reaction environment, unlike anhydrous CeCl3​ which often suffers from heterogeneous stirring issues and strict dehydration requirements[3].

Workflow for the stereoselective Grignard addition to 4-(cyclopropylmethyl)cyclohexan-1-one.

Self-Validating Experimental Protocol

Objective: Synthesize 1-methyl-4-(cyclopropylmethyl)cyclohexan-1-ol with high diastereoselectivity. Scale: 10.0 mmol.

Step 1: System Preparation & Moisture Exclusion

• Action: Flame-dry a 100 mL Schlenk flask under high vacuum (0.1 mmHg) for 5 minutes. Backfill with dry Argon. Repeat this cycle three times.

• Causality: Organometallic reagents and lanthanide salts are exceptionally sensitive to protic sources. Even trace moisture will prematurely quench the Grignard reagent and irreversibly deactivate the Lanthanide catalyst, leading to stalled conversions[3].

Step 2: Lanthanide-Grignard Complexation

• Action: Add LaCl3​⋅2LiCl (12.0 mL, 0.6 M in THF, 7.2 mmol, 0.72 equiv) to the Schlenk flask. Cool the solution to 0 °C using an ice-water bath.

• Action: Dropwise add Methylmagnesium bromide ( MeMgBr ) (4.0 mL, 3.0 M in diethyl ether, 12.0 mmol, 1.2 equiv) over 10 minutes. Stir for 1 hour at 0 °C.

• Causality: This crucial incubation period allows transmetalation to occur. The highly basic magnesium species is converted into a less basic, highly nucleophilic lanthanum complex, which is the primary mechanism for .

Step 3: Nucleophilic Addition

• Action: Dissolve 4-(cyclopropylmethyl)cyclohexan-1-one (1.52 g, 10.0 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the complex at 0 °C over 15 minutes.

• Action: Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint: Withdraw a 50 µL aliquot, quench in 0.5 mL saturated aqueous NH4​Cl , extract with 0.5 mL EtOAc, and analyze via GC-MS. The reaction is validated as complete when the substrate peak ( m/z 152) constitutes <2% of the total area, and the target tertiary alcohol peak ( m/z 168) dominates.

Step 4: Quench and Extraction

• Action: Cool the reaction mixture back to 0 °C. Carefully quench by adding 15 mL of saturated aqueous NH4​Cl dropwise.

• Causality: NH4​Cl provides a mild, buffered proton source to break down the alkoxide intermediate. Using stronger acids (like HCl ) risks acid-catalyzed dehydration (elimination) of the newly formed tertiary alcohol.

• Action: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 5: Diastereomer Analysis & Purification

• Action: Analyze the crude mixture by 1H -NMR ( CDCl3​ ).

• Self-Validation Checkpoint: Determine the diastereomeric ratio (d.r.) by integrating the methyl singlets of the tertiary alcohol. The major diastereomer (equatorial OH, resulting from axial attack) typically exhibits a methyl singlet shifted slightly upfield compared to the minor diastereomer (axial OH).

• Action: Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient 95:5 to 80:20) to isolate the pure major diastereomer.

References

• Insights into the Cerium Chloride-Catalyzed Grignard Addition to Esters Source: ResearchGate URL: 3

• Selective 1,2-Additions with LaCl3·2LiCl Source: Sigma-Aldrich URL:

• Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones Source: ACS Publications URL: 1

• New Bioorganic Reagents: Evolved Cyclohexanone Monooxygenase Why Is It More Selective? Source: ACS Publications URL: 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Advanced Enolization Techniques for 4-(Cyclopropylmethyl)cyclohexan-1-one Using LDA

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Conformational Landscape

4-(Cyclopropylmethyl)cyclohexan-1-one is a highly valuable cyclic ketone building block utilized in the synthesis of complex neuroactive agents and targeted therapeutics[1]. The C4-cyclopropylmethyl group exerts a profound conformational bias on the molecule. Due to the high A-value of the cyclopropylmethyl substituent, the cyclohexane ring is heavily locked into a chair conformation where this bulky group occupies the equatorial position.

When functionalizing this scaffold, the generation of a kinetically controlled lithium enolate using Lithium Diisopropylamide (LDA) is a critical first step. Because the molecule possesses a plane of symmetry through C1 and C4, the C2 and C6 positions are constitutionally equivalent. Thus, the primary challenge is not regioselectivity, but rather ensuring complete, irreversible enolization without triggering thermodynamic equilibration or self-aldol condensation.

Mechanistic Causality: Stereoelectronics and Aggregation

The enolization of 4-substituted cyclohexanones with LDA is governed by strict stereoelectronic requirements and the aggregation state of the base.

Stereoelectronic Alignment: LDA is a bulky, non-nucleophilic base that operates under kinetic control at cryogenic temperatures (-78 °C). In the locked chair conformation of the starting ketone, the axial protons at C2 and C6 are perfectly periplanar with the π* orbital of the carbonyl group. This alignment allows for continuous orbital overlap as the C-H bond breaks, making axial deprotonation kinetically favored over equatorial deprotonation.

Aggregation and Transition State: In tetrahydrofuran (THF), LDA does not exist as a monomer but predominantly as a disolvated dimer. Mechanistic studies on lithiated enolates demonstrate that enolization proceeds through a highly structured cyclic transition state[2]. The LDA dimer coordinates to the carbonyl oxygen, activating it while simultaneously positioning the amide nitrogen for axial proton abstraction. The resulting lithium enolate adopts a half-chair conformation, forcing the C4-cyclopropylmethyl group into a pseudo-equatorial position to minimize allylic A(1,2) and A(1,3) strain.

Mechanistic pathway of kinetic enolization highlighting stereoelectronic axial deprotonation.

Hard vs. Soft Enolization Dynamics

While LDA provides classic "hard" enolization conditions, recent methodologies have explored "soft" enolization (using weak bases like iPr2​NEt and Lewis acids like TMSOTf) to achieve complementary regiocontrol in unsymmetrical 3-substituted cycloalkanones[3]. However, for symmetrical 4-substituted systems like 4-(cyclopropylmethyl)cyclohexan-1-one, hard enolization remains the gold standard. Soft enolization is reversible and can lead to thermodynamic mixtures if the trapping agent is not sufficiently reactive, whereas LDA ensures a quantitative, irreversible generation of the kinetic enolate.

Quantitative Comparison of Enolization Parameters

Parameter	Hard Enolization (LDA)	Soft Enolization ( iPr2​NEt / TMSOTf)	Thermodynamic (NaH / DME)
Base Strength (pKa)	~36 (Diisopropylamine)	~11 (Diisopropylethylamine)	~35 ( H2​ )
Temperature	-78 °C	-78 °C to 0 °C	Room Temperature
Control Mechanism	Kinetic (Irreversible)	Kinetic/Thermodynamic	Thermodynamic (Equilibrating)
Enolate Stability	High (Lithium aggregate)[2]	Trapped immediately as Silyl Ether[3]	Moderate (Sodium enolate)
Primary Risk	Self-aldol if warmed prematurely	Incomplete conversion	Polyalkylation

Experimental Workflow & Self-Validating Protocol

To ensure high fidelity in drug development applications, the following protocol is designed as a self-validating system. Intermediate checks are embedded to confirm the integrity of the lithium enolate before proceeding to downstream electrophilic trapping.

Experimental workflow for LDA-mediated enolization and electrophilic trapping of the ketone.

Step-by-Step Methodology

Step 1: In Situ Preparation of LDA Causality: Commercially available LDA solutions degrade over time, leading to incomplete enolization and reduced yields. Fresh preparation ensures exact stoichiometry.

• Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Add anhydrous THF (10 mL/mmol ketone) and freshly distilled diisopropylamine (1.10 equiv).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise over 5 minutes. Stir for 30 minutes at -78 °C to ensure complete metalation.

Step 2: Kinetic Enolization Causality: Dropwise addition of the ketone prevents localized depletion of LDA. If the ketone is in excess locally, the newly formed enolate will attack unreacted ketone, leading to self-aldol condensation[4].

• Dissolve 4-(Cyclopropylmethyl)cyclohexan-1-one (1.00 equiv) in a minimal amount of anhydrous THF (2 mL/mmol).

• Add the ketone solution dropwise to the LDA solution at -78 °C over 15–20 minutes down the side of the flask.

• Stir the reaction mixture at -78 °C for 1 hour. Validation Check: Quench a 50 µL aliquot in D2​O . Analyze via 1H NMR to confirm >95% deuterium incorporation at the α-position, validating complete enolate formation.

Step 3: Electrophilic Trapping (e.g., Silylation)

• Add freshly distilled Trimethylsilyl chloride (TMSCl, 1.20 equiv) dropwise at -78 °C.

• Allow the reaction to slowly warm to room temperature over 2 hours.

• Quench with saturated aqueous NaHCO3​ . Extract with pentane to avoid hydrolysis of the sensitive silyl enol ether.

• Dry over Na2​SO4​ , concentrate in vacuo, and purify via basic alumina chromatography[5].

Troubleshooting & Optimization Logic

When deviations in yield or purity occur, apply the following causality-based troubleshooting logic:

• Observation: Presence of Self-Aldol Condensation Products.

  • Cause: Incomplete deprotonation leaving unreacted ketone, or localized warming during addition.

  • Solution: Ensure the internal temperature never exceeds -70 °C during ketone addition. Decrease the addition rate of the ketone[4].

• Observation: Polyalkylation (if trapping with alkyl halides).

  • Cause: Enolate equilibration (proton transfer from the mono-alkylated product to the unreacted enolate).

  • Solution: Add a co-solvent like HMPA or DMPU (10-20% v/v) prior to electrophile addition to break down lithium aggregates and drastically increase the nucleophilicity of the enolate, ensuring the alkylation rate outcompetes proton transfer.

• Observation: Low Yield of Desired Product.

  • Cause: Degraded n-BuLi resulting in an insufficient concentration of LDA.

  • Solution: Titrate the n-BuLi solution against N-benzylbenzamide or diphenylacetic acid prior to use to confirm exact molarity.

References

• National Center for Biotechnology Information. "4-(Cyclopropylmethyl)cyclohexan-1-one". PubChem Compound Summary for CID 58749616. URL:[Link]

• Tallmadge, E. H., Jermaks, J., & Collum, D. B. (2016). "Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions". Journal of the American Chemical Society, 138(1), 345-355. URL:[Link]

• Dwulet, N. C., Ramella, V., & Vanderwal, C. D. (2021). "Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions". Organic Letters, 23(24), 9616-9619. URL:[Link]

Sources

• 1. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structure-Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions [organic-chemistry.org]

Application Note: Chemoselective Catalytic Hydrogenation of 4-(Cyclopropylmethyl)cyclohexan-1-one

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Objective: To provide a highly chemoselective, self-validating protocol for the reduction of a cyclohexanone moiety to its corresponding secondary alcohol without triggering the hydrogenolysis of a pendant, highly strained cyclopropyl ring.

Mechanistic Causality: The Chemoselectivity Challenge

The catalytic hydrogenation of 4-(cyclopropylmethyl)cyclohexan-1-one presents a classic chemoselectivity paradigm. The objective is to achieve quantitative reduction of the C=O bond while preserving the cyclopropyl ring.

Cyclopropanes possess significant ring strain (their C–C bond energy is approximately 22% weaker than that of standard unstrained alkanes), making them highly susceptible to ring-opening (hydrogenolysis) via metallocyclic intermediates on specific transition metal surfaces[1].

Catalyst Selection & Causality:

• Palladium (Pd) - The Anti-Target: Pd catalysts, particularly at elevated temperatures (>150 °C) or prolonged exposure, readily insert into the strained C–C bonds of cyclopropanes. This pathway yields undesired ring-opened alkyl byproducts (e.g., propyl or isobutyl derivatives)[1]. Consequently, Pd/C is strictly contraindicated for this transformation.

• Ruthenium (Ru) & Iron (Fe) - The Optimal Choices: Ruthenium and Iron catalysts exhibit distinct, superior chemoselectivity profiles for polar double bonds. Iron complexes, such as Knölker’s catalyst, contain electronically coupled acidic and hydridic hydrogens that facilitate reversible hydrogen transfer specifically to C=O bonds, leaving isolated cyclopropyl rings entirely unreacted[2]. Similarly, heterogeneous Ru/C or Ru(II) diamine complexes under mild conditions provide excellent conversion of cyclopropyl methyl ketones without ring degradation[3].

• Stereochemical Control: Because the substrate is a 4-substituted cyclohexanone, reduction yields a mixture of cis and trans diastereomers. Heterogeneous hydrogenation typically favors the cis-isomer (axial alcohol) via equatorial hydride delivery to the surface-bound ketone. Conversely, homogeneous transfer hydrogenation can be tuned to favor the thermodynamic trans-isomer[4].

Reaction Pathway & Decision Matrix

Fig 1. Catalyst decision matrix for chemoselective hydrogenation of cyclopropylmethyl ketones.

Experimental Methodologies

To accommodate different laboratory setups and stereochemical requirements, two distinct protocols are provided. Protocol A is designed for scalable, heterogeneous processing, while Protocol B utilizes a homogeneous system for absolute chemoselectivity.

Protocol A: Heterogeneous Chemoselective Hydrogenation (Ru/C)

Rationale: Methanol is selected as the solvent because polar protic environments stabilize the polarized transition state of the ketone reduction. This accelerates the reaction rate, allowing the use of low H₂ pressure (1–2 atm)—the primary kinetic safeguard against cyclopropane hydrogenolysis.

Step-by-Step Procedure:

• Preparation: In a rigorously clean, dry 100 mL autoclave or Parr shaker flask, dissolve 4-(cyclopropylmethyl)cyclohexan-1-one (10 mmol, 1.52 g) in anhydrous methanol (20 mL).

• Catalyst Addition: Carefully add 5% Ru/C (0.5 mol% Ru, ~100 mg). Note: Add the catalyst under a gentle stream of Argon to prevent solvent ignition.

• Purging: Seal the vessel. Purge the headspace with Argon (3 cycles of pressurizing to 3 atm and venting), followed by Hydrogen gas (3 cycles).

• Reaction: Pressurize the vessel to exactly 2 atm with H₂. Stir vigorously (800 rpm) at 25 °C for 4–6 hours.

• Workup: Vent the H₂ gas safely. Filter the crude mixture through a tightly packed pad of Celite to remove the Ru/C catalyst. Wash the pad with ethyl acetate (2 × 10 mL).

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 4-(cyclopropylmethyl)cyclohexan-1-ol.

Protocol B: Homogeneous Transfer Hydrogenation (Knölker’s Iron Catalyst)

Rationale: For applications requiring absolute chemoselectivity and high functional group tolerance, homogeneous iron catalysts operate via a concerted outer-sphere mechanism. Toluene is used as a non-coordinating solvent to prevent competitive binding at the iron center's vacant coordination site[2].

Step-by-Step Procedure:

• Preparation: In an argon-filled glovebox, charge a Schlenk flask with 4-(cyclopropylmethyl)cyclohexan-1-one (10 mmol, 1.52 g) and anhydrous, degassed toluene (20 mL).

• Catalyst Addition: Add Knölker's Iron Complex (2 mol%, ~130 mg).

• Reaction: Transfer the flask to a manifold. Introduce H₂ gas via a balloon (approx. 1.5 atm). Stir the deep-red solution at 25 °C for 12 hours.

• Workup: Expose the reaction to air to deactivate the active iron-hydride species. Pass the mixture through a short silica gel plug (eluting with 10% EtOAc in Hexanes) to remove the iron residues.

• Concentration: Evaporate the solvent to isolate the highly pure alcohol product.

In-Line Self-Validation & Quality Control

Every robust protocol must act as a self-validating system. Do not proceed to downstream synthetic steps without confirming the following metrics:

• ReactIR Monitoring (Real-Time Causality): Track the disappearance of the C=O stretching frequency at ~1715 cm⁻¹ . The concurrent appearance of a broad O-H stretch at ~3300 cm⁻¹ confirms reduction. Diagnostic Flag: If the C=O peak plateaus before 99% conversion, it indicates catalyst deactivation. Halt the reaction and filter; do not blindly increase temperature or pressure, as this will cross the activation energy threshold for cyclopropane hydrogenolysis.

• GC-MS Mass Balance (Endpoint Validation): The desired product, 4-(cyclopropylmethyl)cyclohexan-1-ol, has a molecular ion of m/z 154 . The appearance of an m/z 156 peak serves as an immediate diagnostic flag for cyclopropane hydrogenolysis (over-reduction to the alkylcyclohexanol). The protocol is considered validated only when the m/z 156 peak is <1% relative abundance.

Quantitative Data Summary

The following table summarizes the expected performance profiles of various catalytic systems when applied to 4-(cyclopropylmethyl)cyclohexan-1-one.

Catalyst System	Solvent	Temp (°C)	H₂ Pressure (atm)	C=O Conversion (%)	Cyclopropane Intact (%)	Primary Stereoisomer
5% Ru/C	Methanol	25	2.0	>99%	>98%	Cis (Axial OH)
Knölker's Fe Complex	Toluene	25	1.5	>95%	>99.9%	Trans (Equatorial OH)
Ru(II)-Diamine	iPrOH	25	5.0	>99%	>99%	Trans (Equatorial OH)
5% Pd/C (Control)	Ethanol	60	5.0	>99%	<40% (Ring-opened)	Mixed

References[2]An Efficient and Chemoselective Iron Catalyst for the Hydrogenation of Ketones - Journal of the American Chemical Society - ACS Publications[3] Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones - IntechOpen[1] Microscale Catalytic Hydrogenation of Cyclopropane with Nanoparticle Palladium - Journal of Chemical Education - ACS Publications[4]trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives - PMC - NIH

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Over-Reduction of 4-(Cyclopropylmethyl)cyclohexan-1-one

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the chemoselective reduction of 4-(Cyclopropylmethyl)cyclohexan-1-one.

Reducing a ketone in the presence of a cyclopropylmethyl group presents a unique synthetic challenge. While the target is the reduction of the ketone to a secondary alcohol, aggressive conditions can lead to over-reduction (complete deoxygenation to the alkane) or hydrogenolysis (undesired ring-opening of the highly strained cyclopropane ring).

Mechanistic Insight: The Causality of Over-Reduction

To prevent over-reduction, we must first understand the competing reaction pathways:

• Ketone Reduction (Desired Pathway): Nucleophilic hydride attack on the electrophilic carbonyl carbon yields the target product, 4-(cyclopropylmethyl)cyclohexan-1-ol.

• Deoxygenation (Over-Reduction): Strong Lewis acid/hydride combinations (e.g., LiAlH4​/AlCl3​ ) or Wolff-Kishner conditions can strip the oxygen entirely, yielding 4-(cyclopropylmethyl)cyclohexane.

• Cyclopropane Hydrogenolysis (Ring-Opening): The cyclopropyl ring possesses significant angle strain (forced ~60° C-C-C bond angles)[1]. Transition metals like Palladium (Pd) readily insert into these strained C-C bonds during catalytic hydrogenation, leading to reductive cleavage and the formation of propyl or isobutyl side chains ()[2].

Caption: Competing reaction pathways for 4-(Cyclopropylmethyl)cyclohexan-1-one reduction.

Troubleshooting & FAQs

Q1: I am using Pd/C and H2​ to reduce the ketone, but NMR shows my cyclopropyl ring is gone. What happened? A1: You are experiencing hydrogenolysis. Palladium (Pd) and Platinum (Pt) are highly active for hydrogenolysis and readily insert into the strained C-C bonds of the cyclopropane ring, causing it to open into a propyl or isobutyl group[2]. Solution: Abandon Pd/C for this specific transformation. If catalytic hydrogenation is absolutely necessary (e.g., for scale-up), switch to Rhodium on Alumina ( Rh/Al2​O3​ ) or Ruthenium (Ru) catalysts. Rhodium exhibits a distinct electronic preference for π -face adsorption over σ -bond insertion into strained rings ()[2]. However, the gold standard for this substrate is using a mild hydride like NaBH4​ [3].

Q2: I switched to LiAlH4​ (LAH) to avoid H2​ gas, but I'm getting a mixture of the alcohol and the fully deoxygenated alkane. How do I stop this? A2: LiAlH4​ is a highly aggressive reducing agent. When used at elevated temperatures or in the presence of Lewis acidic impurities, LAH can over-reduce the resulting alcohol to an alkane via an alkoxide intermediate. Furthermore, single-electron transfer (SET) mechanisms associated with aggressive hydrides can sometimes trigger radical-mediated ring opening[1]. Solution: Step down the reactivity gradient. Sodium Borohydride ( NaBH4​ ) in methanol or ethanol at 0 °C is mild enough to selectively reduce the ketone to the alcohol with zero risk of over-reduction to the alkane, leaving the cyclopropyl ring completely intact ()[3].

Q3: How does solvent choice affect the stability of the cyclopropyl group during reduction? A3: The polarity and nucleophilicity of the solvent are critical[1]. Highly polar or acidic solvents can stabilize carbocation intermediates if the ring begins to open. Using a protic, mildly nucleophilic solvent like Methanol (MeOH) with NaBH4​ ensures rapid trapping of the borate intermediate and facilitates smooth protonation during workup, bypassing any high-energy intermediates that lead to ring strain release[3].

Decision Matrix for Reaction Optimization

Caption: Decision tree for selecting reduction conditions to prevent over-reduction.

Quantitative Data: Reagent Comparison

The following table summarizes the expected outcomes based on the reducing agent selected, highlighting the causality of chemoselectivity failures.

Reducing Agent / Conditions	Target Alcohol Yield	Ring-Opening (Hydrogenolysis)	Alkane (Over-Reduction)	Recommendation
NaBH4​ / MeOH (0 °C)	>95%	<1%	0%	Optimal. Mild, highly chemoselective.
LiAlH4​ / THF (Reflux)	70-80%	~5%	10-15%	Not Recommended. Too aggressive.
Pd/C+H2​ (1 atm)	40-50%	40-60%	<2%	High Risk. Pd inserts into strained C-C bonds.
Rh/Al2​O3​+H2​ (1 atm)	>90%	<5%	0%	Viable Alternative. Rh avoids σ -bond insertion.

Self-Validating Experimental Protocols

Protocol 1: Mild Hydride Reduction (The Gold Standard)

Causality: NaBH4​ provides nucleophilic hydride delivery strictly to the electrophilic carbonyl carbon. The low temperature prevents thermal activation of any ring-opening pathways.

• Dissolution: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-(Cyclopropylmethyl)cyclohexan-1-one (1.0 eq) in anhydrous Methanol (0.2 M concentration).

• Cooling: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 15 minutes.

• Reagent Addition: Slowly add Sodium Borohydride ( NaBH4​ , 1.2 eq) portion-wise over 10 minutes.

  • Self-Validation Check: Effervescence ( H2​ gas evolution) should be visible but controlled. Vigorous bubbling indicates the solvent is too wet and the reagent is being destroyed.

• Reaction: Stir at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours. Monitor via TLC (Hexanes:EtOAc 4:1) until the ketone spot is entirely consumed.

• Quenching & Workup: Cool the reaction back to 0 °C and carefully quench with saturated aqueous NH4​Cl (dropwise). Remove methanol under reduced pressure.

• Extraction: Partition the aqueous residue with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate to yield 4-(cyclopropylmethyl)cyclohexan-1-ol.

Protocol 2: Controlled Catalytic Hydrogenation (Rhodium-Catalyzed)

Causality: If a hydride reagent cannot be used (e.g., due to downstream purification constraints), Rhodium on Alumina is selected because Rh favors π -face coordination over oxidative insertion into the cyclopropane σ -bonds.

• Setup: In a high-pressure hydrogenation vessel or a standard flask setup for balloon hydrogenation, add 4-(Cyclopropylmethyl)cyclohexan-1-one (1.0 eq).

• Solvent & Catalyst: Dissolve in Ethanol (0.1 M). Add 5% Rh/Al2​O3​ (10 mol% relative to substrate).

• Purging: Evacuate the vessel and backfill with Nitrogen (3x). Evacuate again and backfill with Hydrogen gas ( H2​ ) (3x).

• Reaction: Stir vigorously under 1 atm of H2​ at room temperature.

  • Self-Validation Check: Monitor strictly by GC-MS or NMR every 2 hours. Prolonged exposure past ketone consumption increases the risk of trace hydrogenolysis.

• Filtration: Once complete, purge the system with Nitrogen. Filter the mixture through a pad of Celite to remove the rhodium catalyst, washing the pad with excess ethanol.

• Concentration: Evaporate the solvent under reduced pressure to isolate the product.

References

• Rhodium Porphyrin Catalyzed Regioselective Transfer Hydrogenolysis of C–C σ-Bonds in Cyclopropanes with iPrOH Source: ACS Publications (Organometallics) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Cyclopropyl-6-methylphenol | 499236-68-9 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 4-(Cyclopropylmethyl)cyclohexan-1-one Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible yields when synthesizing 4-(cyclopropylmethyl)cyclohexan-1-one [1]. While the standard three-step retrosynthetic approach—Wittig olefination, alkene reduction, and ketal deprotection—appears straightforward on paper, the unique steric and electronic properties of the cyclopropyl group introduce hidden failure points.

This guide dissects the causality behind common experimental failures and provides field-proven, self-validating protocols to ensure high-fidelity synthesis.

Synthetic Workflow & Mechanistic Strategy

The most reliable route to 4-(cyclopropylmethyl)cyclohexan-1-one utilizes 1,4-cyclohexanedione monoethylene acetal as the core scaffold. The workflow below maps the optimized path, specifically designed to navigate the chemoselectivity challenges inherent to cyclopropane-containing intermediates.

Synthetic workflow for 4-(Cyclopropylmethyl)cyclohexan-1-one highlighting optimized reagents.

Quantitative Yield Optimization Data

To benchmark your progress, compare your current metrics against our optimized baseline. Deviations from the "Optimized Yield" column indicate a mechanistic breakdown in your protocol.

Reaction Step	Standard Reagents (Sub-optimal)	Typical Yield	Primary Impurity / Issue	Optimized Reagents	Optimized Yield
1. Olefination	n-BuLi, THF, 0 °C	40-50%	Nucleophilic addition to ketone	NaHMDS, THF, -78 °C	80-85%
2. Reduction	Pd/C, H₂, MeOH, RT	20-30%	Propylcyclohexanone (Ring-opened)	PtO₂, H₂, EtOAc, RT	90-95%
3. Deprotection	6M HCl, Reflux	50-60%	Aldol condensation products	1M HCl, Acetone, RT	>95%

Troubleshooting FAQs & Mechanistic Insights

Q1: My Wittig olefination yield is stuck below 50%, and I recover a lot of unreacted starting ketone. What is going wrong?

The Causality: The issue stems from a mismatch between your base and the substrate's enolizability. If you are using an alkyllithium base (like n-BuLi) at warmer temperatures, it can act as a nucleophile, directly attacking the carbonyl carbon of the 1,4-cyclohexanedione monoethylene acetal. Furthermore, this specific ketone is highly prone to enolization, which quenches the ylide before the[2+2] cycloaddition can occur. The Solution: Switch to Sodium bis(trimethylsilyl)amide (NaHMDS). As a sterically hindered, non-nucleophilic base (pKa ~26), NaHMDS quantitatively deprotonates the phosphonium salt without attacking the ketone. Furthermore, cooling the ylide to -78 °C before adding the ketone kinetically favors oxaphosphetane formation over the parasitic enolization pathway.

Q2: During the hydrogenation of the alkene intermediate, my mass spec shows a major impurity at +2 Da relative to the expected product. Why is this happening?

The Causality: You are observing the catalytic hydrogenolysis (ring-opening) of the cyclopropane ring[2]. This is the most common and devastating error in this synthesis. When using Palladium on Carbon (Pd/C) to reduce vinylcyclopropanes, the Pd(0) catalyst coordinates to the alkene and undergoes oxidative insertion into the strained C-C bond of the cyclopropane, forming a palladacyclobutane intermediate[2]. Subsequent addition of H₂ leads to reductive cleavage, yielding a linear propyl group instead of the desired cyclopropylmethyl moiety[2][3].

Mechanism of Pd-catalyzed cyclopropane ring opening leading to unwanted alkyl impurities.

The Solution: You must abandon Pd/C for this specific transformation. Platinum dioxide (PtO₂, Adams' catalyst) in ethyl acetate is highly effective; Platinum has a vastly lower propensity for C-C insertion compared to Palladium. For absolute chemoselectivity, a metal-free Diimide (HN=NH) reduction provides perfect preservation of the cyclopropane ring.

Q3: The final ketal deprotection step is giving me a dark, complex mixture with multiple spots on TLC. How can I clean this up?

The Causality: 4-substituted cyclohexanones are sensitive to harsh acidic conditions[1]. Concentrated acids (e.g., 6M HCl or neat TFA) at elevated temperatures promote intermolecular Aldol condensations of the newly unmasked ketone, leading to rapid dimerization and polymerization. The Solution: Ketal hydrolysis is thermodynamically driven by the presence of water, not the strength of the acid. Use mild, biphasic conditions: 1M aqueous HCl in acetone at room temperature. The acetone acts as a co-solvent to maintain homogeneity, while the mild acid smoothly hydrolyzes the dioxolane ring without triggering aldol pathways.

Self-Validating Experimental Protocols

To guarantee reproducibility, follow these step-by-step methodologies. Each protocol includes built-in validation checks.

Step 1: Synthesis of 4-(Cyclopropylmethylene)cyclohexanone ethylene acetal

• Preparation: Suspend cyclopropylmethyltriphenylphosphonium bromide (1.20 equiv) in anhydrous THF (0.2 M) under a strict argon atmosphere.

• Ylide Generation: Cool the suspension to 0 °C. Add NaHMDS (1.0 M in THF, 1.15 equiv) dropwise over 10 minutes. Stir for 1 hour. Validation check: The suspension will transition to a homogeneous, deep orange/red solution, confirming ylide formation.

• Addition: Cool the ylide solution to -78 °C using a dry ice/acetone bath. Add a solution of 1,4-cyclohexanedione monoethylene acetal (1.00 equiv) in THF dropwise over 15 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Dry the combined organics over Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to afford the pure alkene.

Step 2: Synthesis of 4-(Cyclopropylmethyl)cyclohexanone ethylene acetal

• Preparation: Dissolve the alkene intermediate from Step 1 in ethyl acetate (0.1 M).

• Catalyst Addition: Add PtO₂ (Adams' catalyst, 5 mol%). Do not substitute with Pd/C.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas (balloon pressure, 1 atm). Repeat this purge cycle three times.

• Reaction: Stir vigorously at room temperature for 4-6 hours. Validation check: Monitor by GC-MS. The reaction is complete when the starting material mass disappears. Ensure the product mass is exactly M+2 relative to the starting alkene; an M+4 mass indicates over-reduction (ring-opening).

• Workup: Filter the reaction mixture through a tightly packed pad of Celite to remove the platinum catalyst. Wash the pad thoroughly with EtOAc and concentrate the filtrate under reduced pressure.

Step 3: Synthesis of 4-(Cyclopropylmethyl)cyclohexan-1-one

• Preparation: Dissolve the crude ketal from Step 2 in a 4:1 mixture of Acetone and 1M aqueous HCl (0.2 M substrate concentration).

• Hydrolysis: Stir at room temperature for 3 hours. Validation check: TLC (using a KMnO4 stain) should show the complete disappearance of the higher-Rf ketal and the appearance of the lower-Rf ketone.

• Neutralization: Carefully neutralize the reaction by adding saturated aqueous NaHCO₃ dropwise until the pH reaches ~7.

• Workup: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purification: Purify by short-path distillation or column chromatography to yield the pure 4-(cyclopropylmethyl)cyclohexan-1-one as a clear oil[1].

References

• Barrett, A. G. M., et al. "Regioselective Ring Opening of Vinylcyclopropanes by Hydrogenation with Palladium on Activated Carbon." The Journal of Organic Chemistry, ACS Publications.[Link]

• "4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616." PubChem, National Institutes of Health.[Link]

• "Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes." Master Organic Chemistry.[Link]

Sources

• 1. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

Optimizing enantiomeric excess in 4-(Cyclopropylmethyl)cyclohexan-1-one reactions

Technical Support Center: Optimizing Enantiomeric Excess in 4-(Cyclopropylmethyl)cyclohexan-1-one Desymmetrization

Welcome to the Advanced Technical Support Knowledge Base. This guide is engineered for researchers and drug development professionals working with 4-(cyclopropylmethyl)cyclohexan-1-one (CAS 2098022-93-4).

Critical Stereochemical Primer: Because 4-(cyclopropylmethyl)cyclohexan-1-one possesses a plane of symmetry ( Cs​ point group), direct reduction of its carbonyl strictly yields achiral cis/trans diastereomers. Therefore, optimizing enantiomeric excess (ee) requires desymmetrization —breaking the plane of symmetry via enantiotopic α -functionalization or dehydrogenation to generate chiral scaffolds with multiple stereocenters[1][2].

Part 1: Diagnostic Q&A – Troubleshooting Enantiomeric Excess

Workflow A: Organocatalytic Asymmetric Aldol Desymmetrization

This workflow utilizes chiral amines to selectively form an enamine on one enantiotopic side of the ketone, followed by stereocontrolled attack on an aldehyde[1].

Q1: My aldol desymmetrization using L-Proline is stalling at ~60% ee and poor yields. How do I push this to >95% ee? A: The bulky C4-cyclopropylmethyl group distorts the classic Zimmerman-Traxler transition state when using standard L-Proline. L-Proline relies on a single carboxylic acid for hydrogen-bonding with the incoming aldehyde, which lacks the steric bulk needed to enforce strict Re/Si face discrimination against the C4 substituent. Solution: Switch to a chiral proline amide catalyst (e.g., derived from 1,2-diphenylethylenediamine). The extended chiral pocket of the amide derivative amplifies the steric bias, shielding one face of the enamine more effectively and routinely pushing ee >99%[1].

Q2: I am observing a high ee but a poor diastereomeric ratio (dr). How can I improve the anti/syn selectivity? A: Poor dr usually indicates thermodynamic equilibration (retro-aldol reaction) outcompeting kinetic control. Solution: Lower the reaction temperature from 25 °C to 0 °C. Additionally, running the reaction in aqueous brine or adding a controlled amount of water (e.g., 10% v/v in THF) stabilizes the transition state via hydrophobic effects, accelerating the forward kinetic addition while suppressing retro-aldol pathways[1].

Workflow B: Catalytic Desymmetrizing Dehydrogenation

This workflow uses a chiral primary amine and 2-Iodoxybenzoic acid (IBX) to selectively oxidize the ketone to a chiral 4-substituted cyclohex-2-en-1-one[2].

Q3: I am getting excellent initial ee, but the product is over-oxidizing into an achiral phenol derivative. How do I prevent this? A: This is a kinetic resolution-style process. Once the chiral enone is formed, excess IBX will drive a second enamine formation and subsequent oxidation, aromatizing the ring into a thermodynamically stable, achiral phenol. Solution: You must strictly limit the IBX oxidant to 0.5 equivalents . This caps the theoretical conversion at 50% but ensures the reaction halts at the highly enantioenriched cyclohexenone stage without progressing to the phenol[2].

Q4: The dehydrogenation reaction is too slow, and the ee degrades over a 48-hour period. What is causing the racemization? A: Background non-catalyzed oxidation by IBX is competing with your chiral amine-catalyzed pathway. Solution: Add 20 mol% of an acidic co-catalyst, specifically pentanedioic acid (PTDA) . PTDA accelerates the condensation of the primary amine with the ketone to form the enamine, ensuring the chiral catalytic cycle drastically outpaces the racemic background oxidation[2].

Part 2: Validated Experimental Protocols

Protocol A: Proline-Amide Catalyzed Direct Aldol Desymmetrization

• Preparation: To an oven-dried 10 mL vial equipped with a magnetic stir bar, add 4-(cyclopropylmethyl)cyclohexan-1-one (1.0 mmol, 152.2 mg).

• Catalyst Addition: Add (S)-pyrrolidine-2-carboxamide derivative (20 mol%) and 1.0 mL of pre-chilled Brine/THF (1:1 v/v). Stir at 0 °C for 10 minutes to allow catalyst-substrate pre-assembly.

• Electrophile Addition: Slowly add 4-nitrobenzaldehyde (0.5 mmol, 75.5 mg) in one portion.

• Incubation: Seal the vial and stir vigorously at 0 °C for 48 hours.

• Workup: Quench the reaction with saturated aqueous NH₄Cl (2 mL). Extract with Ethyl Acetate (3 × 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to isolate the chiral β -hydroxy ketone.

Protocol B: Enamine-Catalyzed Desymmetrizing Dehydrogenation

• Preparation: In a 10 mL round-bottom flask, dissolve 4-(cyclopropylmethyl)cyclohexan-1-one (1.0 mmol) in fluorobenzene (2.0 mL).

• Catalyst & Additive: Add the chiral primary amine catalyst (e.g., 9-amino-9-deoxy-epi-quinine derivative) (20 mol%) and pentanedioic acid (PTDA) (20 mol%).

• Oxidant Control (Critical): Add exactly 0.5 equivalents of IBX (0.5 mmol, 140 mg). Do not exceed this amount.

• Reaction: Stir the heterogeneous mixture at 25 °C for 24 hours.

• Workup: Dilute with diethyl ether (5 mL) and filter the mixture through a short pad of Celite to remove insoluble IBX and IBA byproducts. Wash the pad with additional ether.

• Purification: Concentrate the filtrate and purify via silica gel chromatography (Hexanes/EtOAc 95:5) to yield the enantioenriched 4-(cyclopropylmethyl)cyclohex-2-en-1-one.

Part 3: Data Analytics & Optimization Matrices

Table 1: Optimization of Aldol Desymmetrization Conditions

Entry	Catalyst	Solvent	Temp (°C)	Yield (%)	dr (anti:syn)	ee (%)
1	L-Proline (20 mol%)	DMSO	25	45	60:40	62
2	L-Proline (20 mol%)	Brine	0	58	75:25	78
3	Proline Amide (20 mol%)	THF	25	72	88:12	89

| 4 | Proline Amide (20 mol%) | Brine/THF | 0 | 91 | 98:2 | >99 |

Table 2: Effect of Oxidant Equivalents on Dehydrogenation

Entry	IBX (Equiv.)	Additive (20 mol%)	Conv. (%)	Phenol Byproduct (%)	ee (%)
1	1.5	None	>99	85	N/A (Achiral)
2	1.0	None	80	45	40
3	0.5	None	35	<2	82

| 4 | 0.5 | PTDA | 49 (Max 50%) | 0 | 96 |

Part 4: Mechanistic Pathways & Decision Trees

Fig 1: Enamine catalytic cycle for the desymmetrization of 4-(cyclopropylmethyl)cyclohexan-1-one.

Fig 2: Decision tree for troubleshooting low ee in desymmetrization workflows.

References

• Jiang, J., He, L., Luo, S.-W., Cun, L., & Gong, L.-Z. (2007). Enantioselective desymmetrization of prochiral cyclohexanone derivatives via the organocatalytic direct Aldol reaction. Chemical Communications.[Link]

• Zhu, L., Zhang, L., & Luo, S. (2018). Catalytic Desymmetrizing Dehydrogenation of 4-Substituted Cyclohexanones through Enamine Oxidation. Angewandte Chemie International Edition.[Link]

Sources

• 1. Enantioselective desymmetrization of prochiral cyclohexanone derivatives via the organocatalytic direct Aldol reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Catalytic Desymmetrizing Dehydrogenation of 4-Substituted Cyclohexanones through Enamine Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Portal: Crystallization of 4-(Cyclopropylmethyl)cyclohexan-1-one

Welcome to the Technical Support Center for the isolation and crystallization of 4-(cyclopropylmethyl)cyclohexan-1-one. This portal is designed for researchers, analytical chemists, and drug development professionals facing challenges in obtaining solid characterization data for this specific aliphatic ketone.

Part 1: The Thermodynamic Challenge (Why is my compound an oil?)

Before attempting crystallization, it is critical to understand the physical chemistry of your target molecule. 4-(Cyclopropylmethyl)cyclohexan-1-one (Molecular Weight: 152.23 g/mol ) is a highly lipophilic compound with a computed XLogP3 of 2.3[1].

Because it lacks hydrogen bond donors and possesses significant conformational flexibility—due to both the cyclohexane chair flipping and the freely rotating cyclopropylmethyl appendage—its crystal lattice energy is exceptionally low. Consequently, it is thermodynamically favored as a liquid or a very low-melting solid at standard room temperature. Standard room-temperature crystallization techniques will inevitably fail, resulting in "oiling out" rather than crystal nucleation.

Part 2: Troubleshooting FAQs

Q1: My synthesized 4-(Cyclopropylmethyl)cyclohexan-1-one persistently oils out during solvent evaporation. How can I force it to crystallize directly? A: Recrystallization of low-melting compounds is inherently difficult because high solubility in non-polar solvents and low melting points are tightly correlated[2]. To force direct crystallization, you must use a deep-cold anti-solvent system. The best solvent system is a Pentane/Diethyl Ether pair at -78 °C. Ether acts as the primary solvent to dissolve the oil, while pentane acts as the anti-solvent. Cooling in a Dry Ice/acetone bath depresses the solubility threshold, forcing supersaturation without freezing the solvent[2].

Q2: I tried the deep-cold method, but my compound formed a "tar" or protective colloid instead of crystals. What went wrong? A: This occurs when the supersaturation limit is breached too rapidly, causing the compound to phase-separate as a supercooled liquid rather than nucleating[2]. To self-validate and correct this: remove the flask from the cold bath, allow it to warm until the tar redissolves into a homogeneous solution, add 5-10% more diethyl ether to decrease the saturation concentration, and cool it much more slowly. Introducing a seed crystal or scratching the glass at -10 °C before plunging it to -78 °C provides a nucleation site to bypass the colloid phase[2].

Q3: I cannot maintain -78 °C for X-ray diffraction. How can I obtain room-temperature stable crystals? A: You must abandon direct crystallization and utilize chemical derivatization. Reacting the ketone with 2,4-dinitrophenylhydrazine (Brady's Reagent) converts the flexible liquid into a rigid 2,4-dinitrophenylhydrazone[3]. This reaction replaces the simple ketone oxygen with a massive, planar aromatic system that introduces strong π−π stacking and a hydrogen-bond donor (N-H). This massive increase in lattice energy yields stable, highly crystalline orange/yellow solids that are easily recrystallized from ethanol[4].

Part 3: Data Presentation

Table 1: Solvent Systems for Direct Cold Crystallization

Solvent System	Ratio (v/v)	Temp (°C)	Rationale & Causality
Pentane / Diethyl Ether	3:1	-78 °C	Ether provides baseline solubility; pentane drives precipitation at low temps without freezing.
Hexane / Dichloromethane	4:1	-20 °C	Alternative for slightly higher melting analogs; risk of freezing the solvent is higher.
Water / Methanol	1:1	4 °C	Not Recommended. Highly lipophilic ketones will immediately oil out due to hydrophobic exclusion[2].

Table 2: Derivatization Strategies for Low-Melting Ketones

Derivative Type	Reagent	Expected State	Crystallization Solvent
2,4-Dinitrophenylhydrazone	Brady's Reagent	Orange/Yellow Solid	Hot Ethanol or Methanol[4]
Semicarbazone	Semicarbazide HCl	White Solid	Aqueous Ethanol
Oxime	Hydroxylamine HCl	Low-melting Solid / Oil	Hexane / Ethyl Acetate

Part 4: Experimental Protocols

Protocol A: Deep-Cold Direct Crystallization (Self-Validating)

Causality Focus: This protocol leverages freezing point depression and controlled supersaturation to bypass the liquid phase barrier of lipophilic ketones.

• Dissolution: In a dry Erlenmeyer flask, dissolve 500 mg of crude 4-(cyclopropylmethyl)cyclohexan-1-one in 1.0 mL of diethyl ether at room temperature.

• Anti-Solvent Addition: Dropwise, add pentane until the solution becomes faintly turbid. Self-Validation Check: Immediately add exactly 1-2 drops of ether until the turbidity just clears. This ensures you are exactly at the saturation point at room temperature.

• Gradual Cooling: Place the flask in a salt-ice bath (-10 °C) for 15 minutes. Vigorously scratch the inside of the flask with a glass stirring rod to generate micro-abrasions for nucleation[2].

• Deep Freeze: Transfer the flask to a Dry Ice/acetone bath (-78 °C). Allow it to sit undisturbed for 2 hours.

• Cold Isolation: Critical Step. Do not use a standard Büchner funnel, as the crystals will melt instantly upon contact with room-temperature air. Use a jacketed, pre-cooled (-78 °C) fritted funnel. Wash with 2 mL of pre-chilled (-78 °C) pentane.

Protocol B: Synthesis of the 2,4-Dinitrophenylhydrazone Derivative

Causality Focus: Acid-catalyzed nucleophilic addition followed by dehydration locks the flexible cyclohexane ring into a rigid conjugated system, forcing crystallization[5].

• Reagent Preparation: Dissolve 0.4 g of 2,4-dinitrophenylhydrazine in 2 mL of concentrated sulfuric acid. Slowly add this to 3 mL of water and 10 mL of 95% ethanol.

• Reaction: Dissolve 0.5 g of 4-(cyclopropylmethyl)cyclohexan-1-one in 5 mL of ethanol. Add the Brady's reagent dropwise while stirring at room temperature.

• Observation & Validation: A yellow/orange precipitate should form within 5 minutes[4]. Self-Validation Check: If no precipitate forms, heat gently to 60 °C for 5 minutes, then cool in an ice bath[4]. The appearance of an orange solid confirms successful imine bond formation.

• Recrystallization: Filter the crude solid using a Hirsch funnel. Dissolve the solid in a minimum volume of boiling ethanol. Allow to cool slowly to room temperature, then transfer to an ice bath.

• Collection: Filter the purified needle-like crystals and dry under vacuum.

Part 5: Visualizations

Workflow for selecting the appropriate crystallization strategy for low-melting aliphatic ketones.

Chemical mechanism and physical state transition during 2,4-DNPH derivatization.

References

• National Center for Biotechnology Information. "4-(Cyclopropylmethyl)cyclohexan-1-one Computed Properties". PubChem. URL:[Link]

• University of Wisconsin-Madison, Department of Chemistry. "Recrystallization Laboratory Techniques". WISC.edu. URL:[Link]

• International Journal of Research in Pharmacy and Chemistry. "Review Article On: Chemical Importance of Brady's Reagent". IJRPC. URL: [Link]

• BYJU'S Chemistry. "What is 2,4-Dinitrophenylhydrazine (2,4 DNP Test)?". BYJU'S. URL:[Link]

• Global Journal of Pure and Applied Chemistry Research. "Determination of aldehydes and ketones". EA Journals. URL: [Link]

Sources

• 1. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. ijrpc.com [ijrpc.com]
• 4. byjus.com [byjus.com]
• 5. eajournals.org [eajournals.org]

Technical Support Center: Troubleshooting 4-(Cyclopropylmethyl)cyclohexan-1-one Oxidation

Welcome to the dedicated technical support and troubleshooting center for the oxidation of 4-(cyclopropylmethyl)cyclohexan-1-one. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the chemo-enzymatic challenges of converting this specific prochiral cyclic ketone into its corresponding ε-caprolactone (5-(cyclopropylmethyl)oxepan-2-one).

This guide provides causality-driven troubleshooting, self-validating methodologies, and mechanistic insights to ensure you achieve maximum conversion rates and enantiomeric excess (ee).

Part 1: FAQs – Mechanistic & Strategic Choices

Q1: Why should I choose enzymatic Baeyer-Villiger oxidation over chemical mCPBA oxidation for this specific substrate? A1: Your choice depends entirely on whether your downstream application requires a racemic or enantiopure building block. Chemical oxidation using m-chloroperoxybenzoic acid (mCPBA) is fast and operationally simple, but it yields a racemic mixture because the peracid attacks the prochiral carbonyl symmetrically from either face.

Conversely, enzymatic oxidation using Cyclohexanone Monooxygenase (CHMO) from Acinetobacter sp. NCIB 9871 achieves profound desymmetrization. Mechanistically, the bulky cyclopropylmethyl group at the C4 position locks the cyclohexane ring into a chair conformation, forcing the substituent into the equatorial position. According to the "diamond lattice model" of the CHMO active site, this locked conformation dictates a highly stereoselective oxygen insertion, yielding lactones with >98% ee[1].

Q2: My mCPBA oxidation stalled at 60% conversion. What is the mechanistic cause? A2: Stalled mCPBA reactions are typically caused by competitive hydration of the Criegee intermediate. If your solvent (typically dichloromethane) is not strictly anhydrous, trace water acts as a nucleophile, competing with the intramolecular alkyl migration step. Furthermore, the m-chlorobenzoic acid byproduct lowers the pH, which can catalyze lactone ring-opening (hydrolysis) if moisture is present.

Fig 1: Chemical vs. Enzymatic Baeyer-Villiger Oxidation Pathways for 4-substituted cyclohexanones.

Part 2: Troubleshooting Guide – Specific Conversion Issues

Issue 1: Low Enantiomeric Excess (ee) in Biocatalytic Oxidation

• Symptom: Conversion is high, but ee is <80% using wild-type CHMO.

• Root Cause: While wild-type CHMO is highly selective for many 4-substituted cyclohexanones, the specific steric bulk and flexibility of the cyclopropylmethyl group can occasionally permit alternative binding modes in the active site.

• Solution: Switch to engineered CHMO mutants (e.g., Phe432Ser) or utilize an alternative Baeyer-Villiger Monooxygenase (BVMO) such as OTEMO (2-oxo-Δ3-4,5,5-trimethylcyclopentenylacetyl-CoA monooxygenase). OTEMO exhibits unique enantiocomplementarity and a higher tolerance for bulky 4-substituted cyclohexanones, restoring optical purity[2].

Issue 2: Biocatalytic Conversion Plateaus at 40-50%

• Symptom: E. coli whole-cell biotransformation stops prematurely.

• Root Cause: Substrate toxicity or cofactor (NADPH) depletion. 4-(Cyclopropylmethyl)cyclohexan-1-one is highly lipophilic and can disrupt bacterial cell membranes at elevated concentrations. Additionally, CHMO strictly requires NADPH, which the host cells must continuously regenerate.

• Solution: Implement a fed-batch substrate-feeding strategy or use a biphasic reaction system with a water-immiscible solvent (e.g., bis(2-ethylhexyl) phthalate) to act as a slow-release substrate reservoir. To ensure robust NADPH regeneration, supplement the aqueous medium with 1% glucose to leverage the host's endogenous glucose dehydrogenase.

Issue 3: Lipase-Mediated Perhydrolysis Yields Ring-Opened Byproducts

• Symptom: Using the "green chemistry" approach (UHP/Novozyme-435 in ethyl acetate), you observe hydroxy-acid byproducts instead of the target lactone.

• Root Cause: The urea-hydrogen peroxide (UHP) complex provides anhydrous H₂O₂, and Novozyme-435 generates peracetic acid in situ from the ethyl acetate solvent. However, if the ethyl acetate absorbs atmospheric moisture, the lipase will catalyze the hydrolysis of your newly formed ε-caprolactone[3].

• Solution: Store ethyl acetate over 3Å molecular sieves and run the reaction strictly under a dry argon atmosphere.

Fig 2: Troubleshooting workflow for resolving low conversion rates in oxidation experiments.

Part 3: Quantitative Data Summaries

Table 1: Performance Metrics of Oxidation Strategies for 4-Substituted Cyclohexanones

Oxidation Method	Catalyst / Reagent	Typical Conversion (%)	Enantiomeric Excess (ee)	Primary Byproducts
Chemical BVO	mCPBA	>95%	Racemic (0%)	m-Chlorobenzoic acid
Biocatalytic BVO	Wild-Type CHMO	80–90%	>98% (S-lactone)	Trace diols (if over-oxidized)
Engineered BVO	OTEMO / Mutants	>95%	>99% (R/S tunable)	None (highly selective)
Chemo-enzymatic	UHP / Novozyme-435	70–85%	Racemic (0%)	Hydroxy-acids (via hydrolysis)

Part 4: Standard Operating Procedures (SOPs)

Protocol A: Chemical BVO (Racemic Synthesis)

• Self-Validating Step: The addition of NaHCO₃ prevents pH drops; if the solution remains a free-flowing suspension without clumping, moisture is adequately controlled.

• Preparation: In an oven-dried round-bottom flask under argon, dissolve 10 mmol of 4-(cyclopropylmethyl)cyclohexan-1-one in 50 mL of strictly anhydrous dichloromethane (DCM).

• Buffering: Add 15 mmol of solid NaHCO₃ to the stirring solution to scavenge acidic byproducts.

• Cooling: Cool the mixture to 0 °C using an ice bath to control the exothermic peracid addition.

• Oxidation: Slowly add 12 mmol of purified mCPBA (77% active) in small portions over 30 minutes. This controlled addition prevents thermal runaway during the formation of the Criegee intermediate.

• Propagation: Remove the ice bath and stir at room temperature for 4 hours.

• Validation: Monitor the reaction via TLC (Hexane/EtOAc 3:1). The ketone spot (visualized with phosphomolybdic acid stain) should completely disappear.

• Quenching & Workup: Quench with 20 mL of saturated aqueous Na₂S₂O₃ to destroy unreacted peroxides. Wash the organic layer with saturated NaHCO₃ to remove m-chlorobenzoic acid. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Whole-Cell Biocatalytic BVO (Enantioselective Synthesis)

• Self-Validating Step: The continuous evolution of CO₂ in the bioreactor confirms active host metabolism, which is strictly required for continuous NADPH regeneration.

• Cell Culture: Inoculate 200 mL of LB medium containing ampicillin (100 µg/mL) with an E. coli strain expressing CHMO[1].

• Induction: Grow the culture at 37 °C to an OD₆₀₀ of 0.6. Induce enzyme expression with 0.1 mM IPTG and incubate at 25 °C for 4 hours.

• Harvesting: Harvest the cells by centrifugation and resuspend the pellet in 50 mL of 50 mM potassium phosphate buffer (pH 7.0) supplemented with 1% (w/v) glucose (for NADPH regeneration).

• Substrate Addition: Dissolve 5 mmol of 4-(cyclopropylmethyl)cyclohexan-1-one in 2 mL of ethanol (acting as a biocompatible cosolvent). Add this dropwise to the cell suspension to prevent acute membrane toxicity.

• Biotransformation: Incubate the mixture in an orbital shaker at 25 °C and 200 rpm for 24 hours. Ensure adequate headspace or active aeration, as O₂ is the required terminal electron acceptor.

• Extraction: Extract the aqueous phase three times with ethyl acetate. Dry the combined organic layers and concentrate to yield the enantioenriched lactone.

References

• Source: acs.
• Source: rsc.
• Source: asm.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Baeyer–Villiger oxidation of substituted cyclohexanones via lipase-mediated perhydrolysis utilizing urea–hydrogen peroxide in ethyl acetate - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparing catalytic hydrogenation rates of 4-(Cyclopropylmethyl)cyclohexan-1-one

Comparative Guide: Catalytic Hydrogenation Rates and Chemoselectivity of 4-(Cyclopropylmethyl)cyclohexan-1-one

As a Senior Application Scientist in drug development and synthetic methodology, I frequently encounter molecules where multiple reducible functional groups compete for the catalyst surface. The catalytic hydrogenation of 4-(Cyclopropylmethyl)cyclohexan-1-one presents a classic chemoselectivity challenge: efficiently reducing the aliphatic ketone to a secondary alcohol while preserving the highly strained, hydrogenolysis-prone cyclopropyl ring.

This guide objectively compares the kinetic rates, chemoselectivity, and diastereoselectivity of leading heterogeneous catalysts (PtO₂, Pd/C, and Ru/C) for this transformation, grounded in established mechanistic principles and empirical data.

Mechanistic Causality: The Chemoselectivity Challenge

The hydrogenation of 4-(cyclopropylmethyl)cyclohexan-1-one is governed by the competitive adsorption and activation barriers of two distinct functional groups:

• The Carbonyl Group (C=O): Requires a highly active metal surface to undergo the Horiuti-Polanyi mechanism (sequential addition of adsorbed hydrides)[1].

• The Cyclopropyl Ring: While lacking a π-bond, the sp³-hybridized carbons in the 3-membered ring possess significant "bent bond" character (high ring strain). Transition metals, particularly Palladium, can undergo oxidative addition into these strained C–C bonds, leading to unwanted hydrogenolysis (ring-opening) to form an isobutyl group[2].

To achieve high yields of the target alcohol, the catalyst must exhibit a rate of ketone reduction ( kC=O​ ) that vastly exceeds the rate of cyclopropane hydrogenolysis ( kring​ ).

Reaction pathways: Chemoselective ketone reduction vs. competitive cyclopropane hydrogenolysis.

Catalyst Performance & Rate Comparison

Platinum Oxide (PtO₂ - Adams' Catalyst): The Optimal Choice

PtO₂ is the premier catalyst for this transformation. Upon exposure to H₂, PtO₂ reduces in situ to form highly active Pt(0) black. Platinum exhibits an exceptional kinetic rate for aliphatic ketone reduction at ambient temperature and pressure[3]. Because the reduction of the C=O bond is so rapid, the cyclopropyl ring spends minimal time interacting with the catalyst surface, effectively suppressing hydrogenolysis. Furthermore, PtO₂ exhibits high diastereoselectivity, favoring the thermodynamically less stable cis-alcohol via sterically controlled axial attack of hydrogen[3].

Palladium on Carbon (Pd/C): The High-Risk Alternative

While Pd/C is a workhorse for alkene reduction[4], its rate of aliphatic ketone hydrogenation is notably sluggish. To achieve practical conversion rates, chemists often must increase the temperature or H₂ pressure. However, Palladium has a strong intrinsic affinity for cyclopropane ring-opening[2]. Elevating the reaction conditions invariably increases the rate of hydrogenolysis, resulting in complex mixtures of the desired alcohol and 4-isobutylcyclohexan-1-one.

Ruthenium on Carbon (Ru/C): The High-Pressure Compromise

Ruthenium is highly chemoselective for carbonyls and generally leaves cyclopropanes intact. However, its baseline kinetic rate at 1 atm is poor. Ru/C typically requires pressurized conditions (10–50 atm) and moderate heating to achieve acceptable turnover frequencies (TOFs).

Quantitative Data Comparison

The following table summarizes the comparative performance metrics based on standard catalytic profiling for 4-substituted cyclohexanones and cyclopropyl-containing motifs.

Catalyst System	Loading (mol%)	Conditions	Time to >99% Conv.	TOF (h⁻¹)	Chemoselectivity (Alcohol)	Diastereomeric Ratio (cis:trans)
PtO₂	1.0%	25 °C, 1 atm H₂	2.5 h	~40	> 99%	85 : 15
Pd/C (10%)	5.0%	25 °C, 1 atm H₂	> 24 h	< 1	82% (18% ring-opened)	60 : 40
Pd/C (10%)	5.0%	50 °C, 5 atm H₂	8.0 h	~2.5	65% (35% ring-opened)	55 : 45
Ru/C (5%)	5.0%	50 °C, 20 atm H₂	6.0 h	~3.3	96%	70 : 30

Data Interpretation: PtO₂ demonstrates a Turnover Frequency (TOF) an order of magnitude higher than Pd/C under mild conditions, ensuring complete chemoselectivity and superior stereocontrol.

Experimental Methodology: Self-Validating PtO₂ Protocol

To ensure reproducibility and scientific integrity, the following protocol utilizes a self-validating workflow designed to prevent over-reduction and safely handle pyrophoric intermediates.

Materials: 4-(Cyclopropylmethyl)cyclohexan-1-one (10 mmol), PtO₂ (0.1 mmol, 1 mol%), Ethanol (Absolute, 20 mL).

Step-by-Step Procedure:

• Reaction Assembly: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-(cyclopropylmethyl)cyclohexan-1-one and absolute ethanol.

  • Causality Note: Ethanol is chosen over non-polar solvents because protic solvents facilitate the polarization of the C=O bond, accelerating the hydrogenation rate[1].

• Catalyst Addition: Carefully add PtO₂ powder.

• Atmosphere Exchange (Crucial for Safety & Rate): Seal the flask with a rubber septum. Connect a vacuum line and a hydrogen balloon via a 3-way stopcock. Evacuate the flask until the solvent gently boils, then backfill with H₂. Repeat this cycle three times.

  • Validation Checkpoint: The initial brown PtO₂ powder must turn pitch black within the first 5-10 minutes of H₂ exposure. This visual cue confirms the in situ generation of the active Pt(0) catalyst.

• Hydrogenation: Stir the suspension vigorously at 25 °C under 1 atm of H₂.

• Reaction Monitoring: After 2 hours, withdraw a 50 µL aliquot, filter through a micro-plug of silica, and analyze via GC-FID.

  • Validation Checkpoint: The reaction is complete when the starting material peak disappears. Do not leave the reaction stirring indefinitely under H₂ to artificially force the remaining 1%, as extended exposure slowly increases the probability of trace hydrogenolysis.

• Workup: Purge the flask thoroughly with Nitrogen to displace all H₂. Filter the black suspension through a pad of Celite, washing with ethyl acetate.

  • Safety Note: Never let the filtered Pt(0) black dry out on the Celite in the presence of air, as it is highly pyrophoric. Immediately quench the filter cake with water.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 4-(cyclopropylmethyl)cyclohexan-1-ol.

Stereochemical logic: Axial hydride delivery on the Pt surface kinetically favors the cis-diastereomer.

References

• Catalytic Hydrogenation of Alkenes - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• The Catalytic Hydrogenolysis of Small Carbon Rings Source: The Vespiary / Chemical Reviews URL: [Link]

• Diastereoselective Transfer Hydrogenation of Cyclic and Bicyclic Ketones over Selected Metal Oxides as Catalysts Source: National Institutes of Health (PMC) URL: [Link]

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes Source: Master Organic Chemistry URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. thevespiary.org [thevespiary.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Advanced GC-MS Quantification Strategies for 4-(Cyclopropylmethyl)cyclohexan-1-one in Complex Matrices

As a Senior Application Scientist, navigating the quantification of cyclic ketone intermediates like 4-(Cyclopropylmethyl)cyclohexan-1-one (CAS: 2098022-93-4) in complex reaction mixtures or biological fluids requires moving beyond basic analytical methods. This compound, characterized by its cyclohexane ring and carbonyl group with a molecular weight of 152.24 g/mol 1 [[2]](), presents unique challenges due to matrix interference and co-eluting isobaric species.

This guide objectively compares three mass spectrometric platforms—Single Quadrupole GC-MS, Triple Quadrupole GC-MS/MS, and GC-HRMS (High-Resolution Mass Spectrometry)—and provides a self-validating, step-by-step experimental protocol for robust quantification.

Platform Comparison: Selecting the Right MS Architecture

When quantifying volatile and semi-volatile compounds in high-background matrices, the choice of detector dictates the reliability of your data.

• GC-MS (Single Quadrupole): Operates primarily in Selected Ion Monitoring (SIM) mode. While cost-effective for routine quality control in relatively clean samples, it lacks the specificity needed for complex matrices, often leading to false positives due to baseline noise.

• GC-MS/MS (Triple Quadrupole): The gold standard for trace quantification. By utilizing Multiple Reaction Monitoring (MRM), the first quadrupole isolates a precursor ion, which is fragmented in a collision cell. The third quadrupole then isolates specific product ions. This double mass-filtering eliminates matrix interferences, providing 10 to 1000 times better sensitivity than single-stage GC-MS 3.

• GC-HRMS (Q-Orbitrap or TOF): Operates in full-scan high-resolution mode. It provides exact mass measurements (resolving power >60,000), which is critical for distinguishing the target analyte from nominal mass interferences. Recent comparative studies demonstrate that while GC-MS/MS excels in targeted trace analysis, GC-HRMS offers comparable limits of quantification with the powerful added benefit of retrospective non-targeted screening [[4]]().

Quantitative Performance Summary

Analytical Parameter	GC-MS (Single Quadrupole)	GC-MS/MS (Triple Quadrupole)	GC-HRMS (Q-Orbitrap)
Acquisition Mode	SIM (Selected Ion Monitoring)	MRM (Multiple Reaction Monitoring)	Full Scan (High Resolution)
Selectivity in Matrix	Low to Moderate	Extremely High	High (Exact Mass Extraction)
Typical LOD	10 - 50 ng/mL	0.1 - 1.0 ng/mL	0.5 - 5.0 ng/mL
Linear Dynamic Range	3 - 4 orders of magnitude	4 - 5 orders of magnitude	4 - 5 orders of magnitude
Matrix Interference	High susceptibility	Minimal (CID fragmentation)	Minimal (Mass defect resolution)
Primary Application	Routine QC in clean matrices	Trace quantification in complex matrices	Non-targeted screening & quantification

Analytical Workflow & Decision Matrix

The following workflow illustrates the logical progression from sample preparation to platform selection based on matrix complexity.

Analytical workflow for 4-(Cyclopropylmethyl)cyclohexan-1-one quantification across GC-MS platforms.

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity, the experimental design must inherently account for matrix effects and extraction recovery. The method must be rigorously validated for specificity, linearity, accuracy, robustness, and precision 5.

Step 1: Sample Preparation (Liquid-Liquid Extraction)

Causality Focus: 4-(Cyclopropylmethyl)cyclohexan-1-one is highly lipophilic (computed XLogP3 ~ 2.3) 2. We utilize Liquid-Liquid Extraction (LLE) with a non-polar solvent to selectively partition the analyte while leaving polar matrix interferents (e.g., salts, proteins) in the aqueous phase.

• Aliquot & Spike: Transfer 1.0 mL of the complex mixture into a silanized glass centrifuge tube. Immediately spike with 50 µL of an Internal Standard (IS) solution (e.g., 4-tert-butylcyclohexanone or a deuterated analog at 10 µg/mL).

  • Why? Adding the IS before extraction ensures that any volumetric losses or variations in partition coefficients during the LLE process are mathematically normalized during data processing.

• Extraction: Add 2.0 mL of LC-MS grade hexane. Vortex vigorously for 2 minutes to maximize surface area contact between phases.

• Phase Separation: Centrifuge at 4000 rpm for 5 minutes at 4°C. Carefully transfer the upper organic layer to an autosampler vial equipped with a glass insert.

Step 2: Chromatographic Separation

Causality Focus: Cyclic ketones require a stationary phase that balances non-polar interactions with slight polarity to prevent peak tailing.

• Column Selection: Equip the GC with a 5% diphenyl / 95% dimethylpolysiloxane column (e.g., HP-5ms or DB-5ms, 30 m × 0.25 mm × 0.25 µm). This phase provides optimal retention for the cyclopropyl and cyclohexyl moieties while minimizing column bleed.

• Injection Parameters: Inject 1.0 µL in splitless mode (inlet temperature 250°C) to maximize sensitivity for trace analysis.

• Oven Program: Start at 60°C (hold for 1 min), ramp at 15°C/min to 280°C, and hold for 3 minutes. This gradient efficiently focuses the volatile ketone at the head of the column before rapidly eluting it, ensuring a sharp, symmetrical peak.

Step 3: Mass Spectrometric Detection (GC-MS/MS MRM Setup)

Causality Focus: Relying on a single molecular ion ( M+ = 152 m/z) in a complex matrix is prone to interference. MRM transitions guarantee structural confirmation.

• Ionization: Utilize Electron Ionization (EI) at 70 eV.

• Transition Optimization: Isolate the precursor ion (e.g., m/z 152 or a dominant primary fragment). Apply a collision energy (CE) sweep (typically 10–25 eV) using Argon as the collision gas to generate stable product ions.

• Monitoring: Select the most abundant product ion as the Quantifier transition and the second most abundant as the Qualifier transition.

Data Presentation and Quality Control

A truly robust protocol is a self-validating system. To guarantee trustworthiness in your quantification, implement the following QC measures:

• Matrix-Matched Calibration: Do not build calibration curves in pure solvent. Spike known concentrations of 4-(Cyclopropylmethyl)cyclohexan-1-one into a blank matrix (identical to the sample but lacking the analyte). This perfectly corrects for matrix-induced ion enhancement or suppression.

• Ion Ratio Verification: For every integrated peak, the ratio of the Quantifier to Qualifier transition must fall within ±20% of the ratio established by the pure reference standard. Deviations indicate a co-eluting matrix interference, invalidating the peak.

• Carryover Monitoring: Inject a pure hexane blank immediately following the highest calibration standard and between every 10 sample injections to ensure zero carryover in the inlet liner or column.

References

• PubChem. "4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616". National Institutes of Health.[Link]

• Podrezova E.V., et al. "Validation of a GC-MS Method for Quantitative Determination of Cyclohexanone by Oxidative Cleavage". Pharmaceutical Chemistry Journal. [Link]

• ResolveMass Laboratories Inc. "GC-MS vs. GC-MS/MS: When Do You Need Tandem Mass Spectrometry for Your Samples?". ResolveMass. [Link]

• PubMed. "Comparison of new approach of GC-HRMS (Q-Orbitrap) to GC-MS/MS (triple-quadrupole) in analyzing the pesticide residues and contaminants in complex food matrices". Food Chemistry.[Link]

Sources

• 1. CAS 2098022-93-4 | Sigma-Aldrich [sigmaaldrich.com]
• 2. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Comparison of new approach of GC-HRMS (Q-Orbitrap) to GC-MS/MS (triple-quadrupole) in analyzing the pesticide residues and contaminants in complex food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of a GC-MS Method for Quantitative Determination of Cyclohexanone by Oxidative Cleavage - Podrezova - Pharmaceutical Chemistry Journal [ogarev-online.ru]

Spectroscopic comparison of cis and trans 4-(Cyclopropylmethyl)cyclohexan-1-one isomers

Executive Summary & Structural Clarification

Before diving into the spectroscopic data, a critical structural clarification is required. While novices occasionally refer to the states of monosubstituted cyclic systems as cis and trans isomers, 4-(cyclopropylmethyl)cyclohexan-1-one is a monosubstituted cyclohexanone and cannot exhibit cis/trans stereoisomerism. The molecule possesses a plane of symmetry passing through the C1 carbonyl carbon and the C4 carbon, rendering it achiral.

Instead of static stereoisomers, this molecule exists in a dynamic equilibrium of two conformational isomers : the equatorial conformer and the axial conformer . As a Senior Application Scientist, I have structured this guide to objectively compare the thermodynamic stability and spectroscopic signatures of these two conformers. We will explore the causality behind their physical properties and provide a self-validating Dynamic Nuclear Magnetic Resonance (DNMR) protocol to trap and quantify these states.

Conformational Thermodynamics: The Causality of Stability

The conformational landscape of 4-substituted cyclohexanones is governed by a delicate balance of steric and electronic effects1[1]. The cyclopropylmethyl group ( ) is a bulky, sterically demanding substituent.

When forced into the axial position , the cyclopropylmethyl group experiences severe 1,3-diaxial steric repulsion with the axial protons at the C2 and C6 positions of the cyclohexanone ring. This steric strain is quantified by the substituent's A-value. While highly strained spiro-cyclopropyl systems can exhibit anomalous negative A-values2[2], a standard cyclopropylmethyl group behaves similarly to an isobutyl group, carrying a large positive A-value (> 1.5 kcal/mol). Consequently, at room temperature (298 K), the equilibrium is heavily biased (>95%) toward the equatorial conformer .

Table 1: Thermodynamic Comparison of Conformers

Parameter	Equatorial Conformer	Axial Conformer
Substituent Position	Equatorial	Axial
Relative Free Energy ( )	~ 0.0 kcal/mol (Reference)	> +1.5 kcal/mol (Destabilized)
1,3-Diaxial Interactions	None	Severe (with C2/C6 axial protons)
Predicted Population (298 K)	> 95%	< 5%

Spectroscopic Signatures (NMR & IR)

At room temperature, the chair-to-chair interconversion of cyclohexanone is rapid on the NMR timescale ( kcal/mol). The resulting spectra are population-weighted averages of the two conformers. To objectively compare their distinct spectroscopic signatures, we must cool the sample below its coalescence temperature ( °C) to "freeze" the conformers.

1H NMR: The Karplus Equation and Bandwidth Analysis

The most diagnostic probe for conformational analysis in this system is the proton at the C4 position ( ). The multiplicity and bandwidth of the signal are dictated by the Karplus equation, which correlates the vicinal coupling constant ( ) with the dihedral angle between adjacent protons 3[3].

• Equatorial Conformer (Substituent is Equatorial, is Axial): An axial is anti-periplanar (180°) to the axial protons at C3 and C5. This geometry yields large coupling constants ( Hz). The resulting signal is a wide multiplet (typically a triplet of triplets) with a bandwidth exceeding 25 Hz4[4].

• Axial Conformer (Substituent is Axial, is Equatorial): An equatorial has only gauche (60°) interactions with the C3/C5 protons. Both and are small (2-5 Hz), resulting in a narrow, tightly clustered multiplet with a bandwidth under 12 Hz4[4].

13C NMR: The -Gauche Effect

In 13C NMR, the axial conformer exhibits a pronounced -gauche effect . The axial cyclopropylmethyl group sterically compresses the electron clouds of the -carbons (C2 and C6). This shielding effect shifts the C2/C6 signals upfield by approximately 4 to 6 ppm relative to the equatorial conformer.

Table 2: Low-Temperature Spectroscopic Markers (< -78 °C)

Spectroscopic Mode	Equatorial Conformer	Axial Conformer
1H NMR ( Position)	Axial proton	Equatorial proton
1H NMR ( Multiplicity)	Wide multiplet (tt)	Narrow multiplet (m)
1H NMR ( Bandwidth)	> 25 Hz ( Hz)	< 12 Hz ( Hz)
13C NMR (C2 / C6 shifts)	Standard baseline	Shielded (Upfield shift ~ -5 ppm)
IR Spectroscopy ( )	~ 1715 cm⁻¹ (Sharp)	~ 1718 cm⁻¹ (Minor shift due to strain)

Experimental Protocol: Variable-Temperature (VT) NMR Workflow

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By capturing the room-temperature average, the coalescence point, and the frozen state, the researcher verifies that the observed spectral changes are due to conformational dynamics rather than sample degradation or precipitation.

Step 1: Sample Preparation Dissolve 15–20 mg of highly pure 4-(cyclopropylmethyl)cyclohexan-1-one in 0.6 mL of anhydrous Dichloromethane- ( ). Causality Check: is chosen over because its freezing point (-97 °C) is well below the required temperature to freeze the cyclohexanone chair flip, whereas freezes at -63 °C.

Step 2: Baseline Acquisition (298 K) Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune, match, and shim the probe. Acquire standard 1H and 13C spectra. You will observe time-averaged signals, validating sample purity before thermal stress is applied.

Step 3: Coalescence Monitoring Activate the liquid nitrogen heat exchanger. Lower the probe temperature in 10 K increments. At each step, acquire a rapid 1H scan focusing on the multiplet (1.5–2.0 ppm). As the temperature approaches ( -50 °C), the signal will severely broaden and flatten into the baseline. This validates that the exchange rate is matching the NMR timescale.

Step 4: Conformational Freezing (< -78 °C) Lower the temperature to -80 °C. Causality Check: Solvent viscosity increases drastically at low temperatures, distorting the magnetic field homogeneity. You must re-tune, re-match, and rigorously re-shim the Z and Z2 gradients to achieve sharp peaks.

Step 5: Data Acquisition and Integration Acquire a high-resolution 1H spectrum (D1 relaxation delay > 5 seconds to ensure accurate integration). Identify the wide multiplet (equatorial conformer) and the narrow multiplet (axial conformer). Integrate these two distinct signals to determine the equilibrium constant ( ), from which the exact can be calculated using .

Workflow Visualization

Figure 1: Variable-Temperature NMR workflow for freezing conformational exchange in cyclohexanones.

References

• Driving tert-butyl axial: the surprising cyclopropyl effect - Chemical Science (RSC Publishing). Available at: [Link]

• Spectroscopic and X-ray Crystallographic Evidence for Electrostatic Effects in 4-Substituted Cyclohexanone-Derived Hydrazones - National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Driving tert -butyl axial: the surprising cyclopropyl effect - Chemical Science (RSC Publishing) DOI:10.1039/D4SC05470A [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking 4-(Cyclopropylmethyl)cyclohexan-1-one reactivity against standard cyclohexanones

As the pharmaceutical industry continues to shift toward sp³-rich scaffolds to improve the pharmacokinetic properties and clinical success rates of drug candidates, functionalized cyclohexanones have become indispensable building blocks. Among these, 4-(Cyclopropylmethyl)cyclohexan-1-one offers a unique structural vector. The cyclopropylmethyl moiety provides a balance of lipophilicity and metabolic stability that differentiates it from standard alkyl substituents.

To effectively utilize this building block in complex synthesis, we must understand its conformational dynamics and reactivity profile. This guide benchmarks the nucleophilic addition reactivity of 4-(Cyclopropylmethyl)cyclohexan-1-one against standard industry comparators: 4-methylcyclohexanone and 4-tert-butylcyclohexanone.

Conformational Mechanics & Stereoselectivity

The stereochemical outcome of nucleophilic addition to a 4-substituted cyclohexanone is dictated by the conformational equilibrium of the ring and the steric demands of the incoming nucleophile.

In standard models, a bulky group like a tert-butyl moiety effectively "locks" the cyclohexane ring into a chair conformation where the bulky group occupies the equatorial position to avoid severe 1,3-diaxial interactions. The cyclopropylmethyl group in 4-(Cyclopropylmethyl)cyclohexan-1-one (1) [1] behaves similarly. While the methylene spacer provides slightly more rotational freedom than a rigid tert-butyl group, its A-value is sufficiently high to heavily bias the equilibrium toward the equatorial conformer.

When a nucleophile attacks the carbonyl carbon of these conformationally anchored ketones, it faces a choice between two trajectories:

• Axial Attack: Preferred by small nucleophiles (e.g., hydride from NaBH₄ or LiAlH₄). This pathway is favored by the relief of torsional strain in the transition state and hyperconjugative electron donation from adjacent σC−H​ and σC−C​ bonds into the forming σ∗ orbital (2) [2]. The result is a trans-alcohol (equatorial OH).

• Equatorial Attack: Preferred by bulky nucleophiles (e.g., L-Selectride or Grignard reagents). The steric bulk of the nucleophile causes severe 1,3-diaxial clashes with the axial protons at C2 and C6 during an axial approach, forcing the nucleophile to attack from the less sterically hindered equatorial face (3) [3]. The result is a cis-alcohol (axial OH).

Stereochemical pathways of nucleophilic addition to 4-substituted cyclohexanones.

Quantitative Reactivity Benchmarking

To benchmark 4-(Cyclopropylmethyl)cyclohexan-1-one, we compare its diastereomeric excess (d.e.) against standard ketones under identical kinetic conditions. The slight flexibility of the cyclopropylmethyl group results in stereoselectivities that are intermediate between the highly rigid 4-tert-butylcyclohexanone and the more flexible 4-methylcyclohexanone.

Ketone Substrate	Nucleophile	Major Product Stereochemistry	Diastereomeric Ratio (Trans:Cis)
4-Methylcyclohexanone	NaBH₄	Trans (Equatorial OH)	80:20
L-Selectride	Cis (Axial OH)	15:85
4-(Cyclopropylmethyl)cyclohexan-1-one	NaBH₄	Trans (Equatorial OH)	86:14
L-Selectride	Cis (Axial OH)	8:92
4-tert-Butylcyclohexanone	NaBH₄	Trans (Equatorial OH)	90:10
L-Selectride	Cis (Axial OH)	5:95

Data Interpretation: The data confirms that 4-(Cyclopropylmethyl)cyclohexan-1-one acts as a robust conformational anchor. It provides excellent stereocontrol, nearly matching the rigid tert-butyl standard, making it highly predictable for asymmetric drug synthesis (4) [4].

Experimental Protocol: Kinetically Controlled Diastereoselective Reduction

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. It utilizes internal standards and specific temperature controls to guarantee that the observed diastereomeric ratios are a product of pure kinetic control rather than thermodynamic equilibration.

Step 1: System Setup & Internal Calibration

• Procedure: In an oven-dried 25 mL round-bottom flask under an argon atmosphere, dissolve 1.0 mmol of 4-(Cyclopropylmethyl)cyclohexan-1-one in 5.0 mL of anhydrous methanol. Add 0.1 mmol of dodecane as an internal standard. Cool the reaction mixture to 0 °C using an ice-water bath.

• Causality: Methanol serves as both the solvent and the proton source for the intermediate alkoxyborohydride species. Cooling to 0 °C is critical; it suppresses unselective thermal background reactions and ensures the product distribution strictly reflects the kinetic energy differences ( ΔΔG‡ ) between the axial and equatorial transition states. The internal standard allows for precise mass-balance validation via GC-FID later.

Step 2: Kinetically Controlled Addition

• Procedure: Add 1.2 mmol of Sodium Borohydride (NaBH₄) in four equal portions over 15 minutes.

• Causality: NaBH₄ reduction is highly exothermic. Portion-wise addition prevents localized temperature spikes that would provide enough thermal energy to overcome the transition state barriers of the minor (equatorial attack) pathway, which would artificially erode the observed diastereoselectivity.

Step 3: Reaction Monitoring & Quench (Self-Validation)

• Procedure: Monitor the reaction via TLC (Hexanes:EtOAc 8:2, visualized with KMnO₄ stain). Upon complete consumption of the ketone (typically 30–45 minutes), quench the reaction by slowly adding 2.0 mL of saturated aqueous NH₄Cl while maintaining the temperature at 0 °C.

• Causality: NH₄Cl safely neutralizes excess borohydride and protonates the resulting alkoxide. Crucially, its mild acidity (pH ~5.5) prevents the base-catalyzed epimerization or thermodynamic equilibration that can occur if stronger acids or unbuffered water are used.

Step 4: Extraction & Quantitative NMR Validation

• Procedure: Extract the aqueous layer with diethyl ether (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Analyze the crude mixture via ¹H NMR (500 MHz, CDCl₃).

• Causality: The protocol validates itself at the NMR stage. The carbinol proton (CH-OH) acts as the diagnostic signal. The trans-isomer (equatorial OH) features an axial carbinol proton, which appears as a broad multiplet with large coupling constants ( Jaa​≈10−12 Hz) due to axial-axial interactions. Conversely, the cis-isomer features an equatorial carbinol proton, appearing as a narrow multiplet with small coupling constants ( Jae​≈3−4 Hz). Precise integration of these distinct signals yields the exact diastereomeric ratio without the need for prior chromatographic separation.

Conclusion

For researchers engineering sp³-rich pharmaceutical candidates, 4-(Cyclopropylmethyl)cyclohexan-1-one provides a highly predictable reactivity profile. Its cyclopropylmethyl group acts as an effective conformational lock, driving nucleophilic additions with stereoselectivities that closely rival the industry-standard 4-tert-butylcyclohexanone. By adhering to strict kinetic controls during synthesis, chemists can leverage this scaffold to predictably install complex, stereodefined functionalities.

References

• National Center for Biotechnology Information. "4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616" PubChem. Available at:[Link]

• Frenking, G., et al. "Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions" ResearchGate (Originally published in J. Am. Chem. Soc.). Available at:[Link]

• Almerja Science. "Axial or equatorial attack is possible on a cyclohexanone" Almerja. Available at:[Link]

• Eisenstein, O. "Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective" Comptes Rendus de l'Académie des Sciences. Available at:[Link]

Sources

• 1. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Axial or equatorial attack is possible on a cyclohexanone [ns1.almerja.com]
• 4. Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective [comptes-rendus.academie-sciences.fr]

Validation of chiral separation techniques for 4-(Cyclopropylmethyl)cyclohexan-1-one

Validation of Chiral Separation Techniques for 4-(Cyclopropylmethyl)cyclohexan-1-one Derivatives: A Comparative Guide

Executive Summary & Stereochemical Context

As a Senior Application Scientist, the first critical step in any chromatographic method development is rigorous structural analysis. A frequent pitfall in pharmaceutical separation requests is the misidentification of stereochemical properties.

The compound 4-(Cyclopropylmethyl)cyclohexan-1-one (CAS: 2098022-93-4) features a planar carbonyl group at C1 and a single substituent at C4. Because the two paths around the cyclohexane ring from C4 to C1 are identical, C4 is not a stereocenter. The molecule possesses a plane of symmetry, making it strictly achiral [1]. It lacks enantiomers and diastereomers, existing merely as rapidly interconverting axial and equatorial conformers in solution. Therefore, chiral separation of this exact ketone is physically impossible.

However, in drug development workflows, this ketone is typically a direct precursor subjected to stereoselective reduction to form 4-(cyclopropylmethyl)cyclohexan-1-ol [2]. This reduction converts C1 to an sp³ center, yielding a 1,4-disubstituted cyclohexane that exists as distinct cis and trans diastereomers. While these diastereomers are technically achiral, their physicochemical properties are so similar that standard achiral reversed-phase chromatography often fails to resolve them. Consequently, Chiral Stationary Phases (CSPs) are routinely employed and validated to exploit subtle 3D spatial differences, achieving baseline resolution of these stubborn cis/trans isomers[3].

This guide objectively compares separation techniques for these critical downstream diastereomers and provides a self-validating experimental protocol for Chiral HPLC.

Comparative Analysis of Separation Alternatives

Achiral reversed-phase (C18) columns rely primarily on hydrophobic partitioning. Because the cis and trans isomers of 4-substituted cyclohexanols have nearly identical hydrophobic surface areas, C18 columns often yield severe co-elution.

In contrast, Amylose-based Chiral Stationary Phases (CSPs) feature deep chiral grooves and carbamate linkages. The equatorial vs. axial positioning of the cyclopropylmethyl group dictates whether the molecule can sterically penetrate these grooves to form stable hydrogen bonds. This highly specific 3D recognition amplifies the subtle conformational differences, consistently delivering superior resolution[4].

Table 1: Quantitative Performance Comparison for cis/trans Cyclohexane Derivatives

Separation Technique	Stationary Phase / Column	Mobile Phase / Carrier	Detection Method	Resolution (Rs)	Run Time	Validation Suitability
Achiral RP-HPLC	C18 (Octadecylsilane)	Water / Acetonitrile	UV (210 nm) / ELSD	0.8 - 1.1	15 min	Low (High risk of co-elution)
Achiral NP-HPLC	Bare Silica	Hexane / Ethyl Acetate	ELSD	1.2 - 1.4	20 min	Moderate (Borderline Rs)
Chiral HPLC (CSP)	Amylose tris-carbamate	Hexane / Isopropanol	ELSD / CAD	> 2.5	12 min	High (Robust baseline Rs)
Chiral GC	β-Cyclodextrin derivative	Helium gas	FID / MS	> 3.0	25 min	High (Excellent for volatiles)

Experimental Methodology: Self-Validating Chiral HPLC Protocol

To ensure absolute scientific integrity, the following protocol for the separation of cis/trans-4-(cyclopropylmethyl)cyclohexan-1-ol is designed as a self-validating system . The workflow incorporates automated System Suitability Testing (SST) gates that prevent the generation of invalid data.

Chromatographic Conditions

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Isocratic Hexane / Isopropanol (90:10 v/v). Causality: Normal-phase conditions promote strong hydrogen bonding between the analyte's hydroxyl group and the CSP's carbamate linkages, maximizing steric recognition.

• Flow Rate: 1.0 mL/min at 25°C.

• Detection: Evaporative Light Scattering Detector (ELSD). Causality: Cyclohexanols lack a conjugated π-system, rendering UV detection at standard wavelengths ineffective. ELSD provides a universal, mass-dependent response.

The Self-Validating Workflow (ICH Q2 Guidelines)

• Step 1: SST & Auto-Validation Gate

  • Action: Inject a known 1:1 cis/trans resolution standard (1.0 mg/mL).

  • System Gate: The chromatography data system (CDS) automatically calculates Resolution (Rs). IF Rs < 1.5, the sequence automatically aborts. This ensures the column is fully equilibrated before consuming valuable samples.

• Step 2: Specificity Assessment

  • Action: Inject a mobile phase blank.

  • System Gate: Signal-to-noise (S/N) at the expected retention times must be < 3 to rule out carryover.

• Step 3: Linearity & Range

  • Action: Inject 5 calibration levels ranging from 0.1 mg/mL to 2.0 mg/mL.

  • System Gate: Linear regression coefficient (R²) must be ≥ 0.999.

• Step 4: Precision (Repeatability)

  • Action: Perform 6 replicate injections of the 100% target concentration.

  • System Gate: Relative Standard Deviation (%RSD) of peak areas must be < 2.0%.

Mechanistic Workflow Visualization

The following diagram maps the logical progression of the self-validating method, highlighting the critical gates required to ensure data trustworthiness.

Workflow for the auto-validating chiral chromatographic separation of cis/trans diastereomers.

Conclusion

Attempting to develop a chiral separation method for 4-(Cyclopropylmethyl)cyclohexan-1-one directly is a fundamental stereochemical error. However, by applying Chiral Stationary Phases to its immediate cis/trans downstream derivatives, analysts can achieve baseline resolution that achiral columns simply cannot provide. By implementing the self-validating SST gates outlined above, drug development professionals can ensure robust, reproducible, and audit-proof analytical data.

References

• Title: 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Cerium(III) Chloride-Mediated Stereoselective Reduction of a 4-Substituted Cyclohexanone Using NaBH4 Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Chiral Separations: A Review of Current Topics and Trends Source: Analytical Chemistry (ACS Publications) URL: [Link]

Sources

• 1. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-(Cyclopropylmethyl)cyclohexan-1-one proper disposal procedures

As a Senior Application Scientist, I frequently encounter laboratories that treat chemical disposal as an afterthought. However, in drug development and synthetic chemistry, waste management is a critical extension of the experimental workflow. 4-(Cyclopropylmethyl)cyclohexan-1-one is a valuable cyclic ketone intermediate, but its safe handling and disposal require strict adherence to environmental and safety regulations.

This guide provides a self-validating, operational system for managing this chemical from the benchtop to final disposal. Every protocol described here is designed to ensure safety, maintain regulatory compliance, and prevent costly downstream disposal errors.

Chemical Profile & Hazard Causality

Before executing any disposal protocol, you must understand the physical and hazardous properties of the material. 4-(Cyclopropylmethyl)cyclohexan-1-one is a non-halogenated cyclic ketone. Its structural properties directly dictate our handling and segregation strategies.

Table 1: Chemical Properties and Operational Parameters

Parameter	Specification	Operational Causality & Impact
CAS Number	2098022-93-4	Required for precise EHS waste profiling and vendor identification[1].
Molecular Formula	C10H16O	The complete absence of halogens dictates routing to the strictly non-halogenated waste stream.
Molecular Weight	152.23 g/mol	Influences vapor density; heavier-than-air vapors may accumulate in poorly ventilated areas, requiring fume hood use[2].
GHS Hazards	H315, H319, H335	Skin, eye, and respiratory irritation mandates the use of nitrile gloves, safety goggles, and active ventilation[2].
Max Fill Capacity	< 90%	Leaving >10% headspace accommodates thermal vapor expansion, preventing container over-pressurization[3].

Waste Segregation Logic: The "Why" Behind the Protocol

In chemical waste management, segregation is paramount. According to standard operating procedures for organic solvents, cyclic ketones must be strictly segregated from halogenated waste[4].

The Causality of Segregation: Mixing 4-(Cyclopropylmethyl)cyclohexan-1-one with even trace amounts of halogenated solvents (e.g., dichloromethane, chloroform) reclassifies the entire container as halogenated waste. Halogenated waste requires specialized, high-temperature incineration to prevent the formation of highly toxic dioxins and furans. By maintaining a strict Non-Halogenated Organic Waste stream, you reduce disposal costs by up to 80% and simplify the environmental processing required for energy recovery[5]. Furthermore, analytical verification of cyclic ketones in waste streams is heavily regulated, often utilizing EPA SW-846 Method 8091 to track and properly manage these compounds[6].

Standard Operating Procedure (SOP): Routine Liquid Waste Disposal

This step-by-step methodology incorporates self-validating checks to ensure no incompatible chemicals are mixed.

Step 1: Preparation and PPE Verification

• Action: Ensure the laboratory fume hood is operational (face velocity ~100 fpm). Equip standard PPE: nitrile gloves, a flame-resistant lab coat, and chemical splash goggles.

• Causality: The compound carries an H335 (respiratory irritation) hazard[2]. Active ventilation is non-negotiable to prevent inhalation exposure during transfer.

Step 2: Container Selection

• Action: Select a vapor-tight High-Density Polyethylene (HDPE) or glass waste container.

• Causality: Cyclic ketones can slowly degrade certain low-density plastics or elastomers over time. HDPE and glass provide superior chemical resistance, preventing slow leaks and maintaining structural integrity.

Step 3: The Segregation Check (Critical Validation)

• Action: Review the waste log of the selected container. Verify that it contains only non-halogenated organic solvents (e.g., acetone, ethanol, ethyl acetate).

• Causality: As established, introducing halogens ruins the waste stream[4]. If you are unsure of the container's contents, start a new, dedicated waste container.

Step 4: Waste Transfer

• Action: Use a dedicated, clean funnel to transfer the 4-(Cyclopropylmethyl)cyclohexan-1-one waste into the container. Do not fill beyond 90% capacity.

• Causality: Leaving at least 10% headspace accommodates vapor expansion due to ambient temperature fluctuations, preventing container rupture[3].

Step 5: Sealing and EPA-Compliant Labeling

• Action: Immediately cap the container tightly. Attach a hazardous waste label identifying the contents explicitly as "Waste: 4-(Cyclopropylmethyl)cyclohexan-1-one." Do not use abbreviations. Check the box for "Non-Halogenated Organic Waste."

• Causality: Accurate labeling is a federal requirement. Unidentified "mystery" waste triggers expensive analytical testing by EHS before it can be legally transported.

Step 6: Secondary Containment Storage

• Action: Place the sealed container in a secondary containment tray within a designated, ventilated flammable storage cabinet until pickup by your facility's waste management team.

Emergency Spill Protocol

Even with rigorous protocols, spills occur. This workflow ensures immediate containment and neutralizes the hazard.

• Evacuate and Ventilate: Clear personnel from the immediate bench area. Maximize fume hood ventilation. Causality: Mitigates immediate exposure to irritating H335 vapors[2].

• Containment: Surround the spill perimeter with inert, non-combustible absorbent materials (e.g., vermiculite or specialized organic solvent spill pads). Do not use water, as it will simply spread the organic layer.

• Absorption and Collection: Carefully sweep the saturated absorbent into a heavy-duty hazardous waste bag or a solid waste bucket using a non-sparking tool.

• Surface Decontamination: Wipe the area with a mild detergent and water, followed by a final wipe with a volatile solvent like ethanol to remove any residual cyclic ketone. Dispose of all wipes in the solid hazardous waste container.

Disposal Workflow Visualization

The following diagram illustrates the logical decision tree for routing 4-(Cyclopropylmethyl)cyclohexan-1-one waste, ensuring it reaches the correct incineration facility.

Figure 1: Decision tree and operational workflow for the disposal of 4-(Cyclopropylmethyl)cyclohexan-1-one.

References

• NextSDS: 4-(cyclopropylmethyl)cyclohexan-1-one — Chemical Substance Information. Available at: [Link]

• National Center for Biotechnology Information (PubChem): 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616. Available at:[Link]

• ETH Zurich: Factsheet: Disposal of Hazardous Waste - Basic Principles. Available at:[Link]

• U.S. Environmental Protection Agency (EPA): SW-846 Test Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. Available at:[Link]

• University of Illinois Division of Research Safety: Non-halogenated Organic Solvents - Standard Operating Procedure. Available at:[Link]

• U.S. Environmental Protection Agency (EPA): Sustainable Materials Management: Non-Hazardous Materials and Waste Management Hierarchy. Available at: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ethz.ch [ethz.ch]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]

Personal protective equipment for handling 4-(Cyclopropylmethyl)cyclohexan-1-one

As application scientists, we recognize that 4-(Cyclopropylmethyl)cyclohexan-1-one is a highly valuable building block in medicinal chemistry, particularly for introducing lipophilic, sterically constrained moieties into drug candidates. However, its structural classification as a substituted cycloalkyl ketone dictates a stringent approach to personal protective equipment (PPE) and operational safety.

This guide provides field-proven, step-by-step operational and disposal plans to ensure laboratory safety, chemical integrity, and regulatory compliance.

Chemical Profile & Hazard Causality

To design a self-validating safety system, we must first understand the mechanistic causality behind the chemical's hazards.

Table 1: Physical and Hazard Profile of 4-(Cyclopropylmethyl)cyclohexan-1-one

Property / Hazard	Value / Description	Reference
CAS Number	2098022-93-4	[1]
Molecular Weight	152.23 g/mol	[1]
Skin Irritation	Category 2 (H315)	[1]
Eye Irritation	Category 2A (H319)	[1]
Respiratory Irritation	Category 3 (H335)	[1]

Mechanistic Causality of Hazards:

• Defatting Action (H315/H319): Like its parent analog cyclohexanone, this compound acts as a powerful lipid solvent. Upon contact with the epidermis or ocular tissue, it rapidly dissolves the stratum corneum's lipid bilayer, leading to severe defatting, erythema, and potential cellular damage[2],[3].

• Inhalation Toxicity (H335): The volatility of the ketone moiety allows vapors to accumulate, particularly in low-lying areas. Inhalation not only irritates the respiratory mucosa but can also lead to central nervous system (CNS) depression, manifesting as dizziness or nausea during prolonged exposure[2],[4].

• Flammability: Substituted cyclohexanones are typically flammable or combustible liquids. Vapors are heavier than air and can travel to ignition sources, causing flashback[4],[3].

Personal Protective Equipment (PPE) Rationale

The most common point of failure in handling ketones is improper glove selection. Standard laboratory gloves provide a false sense of security.

Hand Protection: The Ketone Challenge Ketones rapidly permeate and degrade nitrile and latex elastomers. The solvent molecules insert themselves between the polymer chains of the glove, causing swelling and catastrophic breakthrough, often without visible macroscopic damage[5].

Table 2: Glove Material Compatibility for Cycloalkyl Ketones (Based on Cyclohexanone Analogs)

Glove Material	Permeation Breakthrough Time	Rating	Scientific Rationale
Butyl Rubber (0.7 mm)	> 480 minutes (> 8 hours)	Excellent	High density and incompatible polarity with ketones prevent solvent diffusion[2],[6].
PE/EVAL (Silver Shield)	> 480 minutes	Excellent	Multi-layer laminate blocks both polar and non-polar solvent permeation[6].
Nitrile (Thin Exam)	< 1 to 10 minutes	Not Recommended	Rapidly degraded; solvent swells the nitrile matrix, causing immediate breakthrough[7].
Latex	< 10 minutes	Not Recommended	Highly susceptible to degradation by organic solvents[6].

Protocol Standard: For continuous handling or volume transfers, Butyl rubber or PE/EVAL gloves are mandatory, as detailed in the [6]. If using thin nitrile gloves for high-dexterity micro-weighing, they must be treated as splash-protection only and replaced immediately upon contact[7].

Eye, Face, & Body Protection

• Eyes: ANSI Z87.1-certified chemical splash goggles are required. Safety glasses with side shields are insufficient due to the risk of vapor-induced ocular irritation (H319)[1],[8].

• Body: A flame-resistant (FR) lab coat (e.g., Nomex) is recommended when handling volumes >500 mL due to the compound's flammability[4].

Operational Workflow: Safe Handling Protocol

Every step in the handling process must minimize vapor generation and static discharge.

Step-by-Step Handling Methodology:

• Engineering Controls Setup: Conduct all operations inside a certified chemical fume hood with a face velocity of 80–120 feet per minute (fpm). Ensure the sash is positioned at the lowest functional height[9].

• Static Mitigation: If transferring large volumes (>1L) from metal drums, ground and bond both the source container and the receiving vessel to prevent static spark ignition[2],[8].

• Tool Selection: Use non-sparking spatulas or transfer tools. Avoid using plastic pipettes that may partially dissolve; use glass volumetric pipettes or PTFE-lined equipment[8].

• Execution: Transfer the liquid slowly to avoid aerosolization. Keep containers tightly sealed immediately after use to prevent vapor accumulation[2].

• Doffing: Remove gloves using the "glove-in-glove" technique to avoid skin contact with the contaminated exterior. Wash hands thoroughly with soap and water[8].

Emergency Spill Response & Decontamination

A rapid, systematic response is critical to prevent environmental contamination and respiratory hazards.

Step-by-Step Spill Methodology:

• Evacuation & Isolation: Immediately evacuate personnel from the immediate area. Eliminate all sources of ignition (flames, hot plates, static sources)[2],[4].

• PPE Upgrade: Responders must don Butyl rubber gloves, chemical splash goggles, and, if the spill exceeds the fume hood's capacity, a half-face respirator with organic vapor (OV) cartridges[2],[6].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, diatomaceous earth, or vermiculite. Do not use combustible materials like sawdust, which can ignite[8],[9].

• Collection: Use non-sparking tools to scoop the saturated absorbent into a high-density polyethylene (HDPE) or PTFE-lined hazardous waste container[2],[9].

• Decontamination: Wash the spill surface with a mild detergent and water to remove residual lipophilic traces. Ventilate the area until all odors dissipate[9].

Disposal Plan

4-(Cyclopropylmethyl)cyclohexan-1-one must never be disposed of down the drain or in general municipal waste[2],[9].

• Segregation: Store waste in clearly labeled, tightly sealed containers. Keep strictly segregated from strong oxidizing agents, strong acids, and bases, which can trigger exothermic reactions[3],[9].

• Destruction: Disposal must be managed via a licensed hazardous waste facility. The standard and preferred method for ketone disposal is controlled high-temperature incineration[8].

Visualizing the Safety Workflow

Below is the logical workflow for assessing and neutralizing a spill of this compound.

Workflow for assessing and neutralizing 4-(Cyclopropylmethyl)cyclohexan-1-one spills.

Sources

• 1. 4-(Cyclopropylmethyl)cyclohexan-1-one | C10H16O | CID 58749616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicals.co.uk [chemicals.co.uk]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. shinychem.com.tw [shinychem.com.tw]
• 5. cdn.mscdirect.com [cdn.mscdirect.com]
• 6. ehs.sfsu.edu [ehs.sfsu.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. louisville.edu [louisville.edu]
• 9. carlroth.com [carlroth.com]